2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride

Core Science & Biosynthesis

Crystal structure and stereochemistry of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride

An In-depth Technical Guide to the Crystal Structure and Stereochemistry of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the stereochemical and structural characteristics of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride. While a definitive crystal structure is not publicly available, this document, written from the perspective of a Senior Application Scientist, outlines the established principles of conformational analysis and stereoisomerism in substituted cyclohexanes to predict its structural features. We will delve into the synthetic pathways, detailed spectroscopic and crystallographic methodologies for its characterization, and the anticipated results. This guide is intended to equip researchers with the foundational knowledge and practical protocols to elucidate the three-dimensional structure of this and related compounds, which are of increasing interest in medicinal chemistry.

Introduction: The Significance of Substituted Cyclohexylamines

Cyclohexylamine derivatives are a cornerstone in the development of new therapeutic agents. Their rigid, yet conformationally mobile, six-membered ring serves as a versatile scaffold for presenting functional groups in a well-defined spatial arrangement. The introduction of substituents, such as the methylsulfanyl and amine groups in 2-(methylsulfanyl)cyclohexan-1-amine, creates chiral centers and introduces a layer of stereochemical complexity that can profoundly influence pharmacological activity. A precise understanding of the three-dimensional structure and stereochemistry is therefore paramount for structure-activity relationship (SAR) studies and rational drug design.

This guide will focus on the hydrochloride salt of 2-(methylsulfanyl)cyclohexan-1-amine, as the protonated amine group and the presence of a counter-ion are typical in pharmaceutical formulations to enhance stability and solubility.

Stereochemistry and Conformational Analysis: A Predictive Approach

The 2-(methylsulfanyl)cyclohexan-1-amine molecule possesses two chiral centers at the C1 and C2 positions, giving rise to four possible stereoisomers, which can be grouped into two diastereomeric pairs: cis and trans.

Chair Conformation and Substituent Effects

The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain.[1] In this conformation, substituents can occupy either axial or equatorial positions. For monosubstituted cyclohexanes, the equatorial position is generally more stable for bulky groups to avoid steric strain from 1,3-diaxial interactions.[2][3]

In our target molecule, we have two substituents to consider: the amine (or ammonium in the hydrochloride salt) and the methylsulfanyl group. The relative orientation of these groups defines the cis and trans isomers.

• Trans-isomers: In the trans configuration, the substituents are on opposite sides of the ring. This allows for a diequatorial conformation, which is significantly more stable than the diaxial conformation.[4] We can predict that the trans-isomer will predominantly exist in the diequatorial conformation, minimizing steric hindrance.

• Cis-isomers: In the cis configuration, the substituents are on the same side of the ring. This necessitates one substituent being in an axial position and the other in an equatorial position. The ring can flip between two chair conformations, interconverting the axial and equatorial positions of the substituents.[5] The equilibrium will favor the conformer where the bulkier group occupies the equatorial position.

The following diagram illustrates the conformational isomers of the trans and cis forms of 2-(methylsulfanyl)cyclohexan-1-amine.

Caption: Conformational isomers of trans and cis 2-(methylsulfanyl)cyclohexan-1-amine.

Proposed Synthesis and Characterization Workflow

The elucidation of the crystal structure begins with the synthesis and purification of the target compound. A plausible synthetic route is a variation of the Mannich reaction, a robust method for the synthesis of aminomethylated compounds.[6][7]

Caption: Proposed experimental workflow for synthesis and structural elucidation.

Detailed Experimental Protocol: Synthesis

A likely synthetic approach is the reductive amination of 2-(methylsulfanyl)cyclohexan-1-one.

• Reaction Setup: In a round-bottom flask, dissolve 2-(methylsulfanyl)cyclohexan-1-one (1.0 eq) in a suitable solvent such as methanol.

• Amine Addition: Add a source of ammonia, such as ammonium acetate (1.5 eq).

• Reduction: Cool the reaction mixture to 0 °C and add a reducing agent, for instance, sodium borohydride (1.2 eq), portion-wise.

• Workup: After the reaction is complete, quench with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product by column chromatography on silica gel.

• Salt Formation: Dissolve the purified amine in a minimal amount of a suitable solvent (e.g., diethyl ether) and add a solution of hydrochloric acid in the same solvent to precipitate the hydrochloride salt.

• Final Purification: The resulting solid can be further purified by recrystallization to obtain single crystals suitable for X-ray diffraction.

Spectroscopic Analysis

Spectroscopic techniques are crucial for confirming the identity and purity of the synthesized compound before proceeding to crystallographic studies.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclohexyl ring protons, the S-methyl group (a singlet), and the N-H protons of the ammonium group (a broad signal). The coupling constants between the protons on C1 and C2 will be informative for distinguishing between cis and trans isomers.

  • ¹³C NMR: The carbon NMR spectrum should display six distinct signals for the cyclohexane ring carbons, in addition to the signal for the S-methyl carbon.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by N-H stretching vibrations in the range of 3300-3500 cm⁻¹ for the primary amine.[10] The C-S stretching vibration is expected to appear in the fingerprint region.

• Mass Spectrometry (MS): Mass spectrometry will be used to confirm the molecular weight of the compound.

Technique	Expected Observations
¹H NMR	Signals for cyclohexyl protons, a singlet for S-CH₃, broad signal for NH₃⁺.
¹³C NMR	Six signals for the cyclohexane ring and one for the S-CH₃ group.
IR	N-H stretching bands around 3300-3500 cm⁻¹, C-H stretching below 3000 cm⁻¹.
MS	Molecular ion peak corresponding to the free base C₇H₁₅NS.

X-ray Crystallography: The Definitive Structure

Single-crystal X-ray diffraction is the gold standard for determining the three-dimensional structure of a molecule.[11]

Experimental Protocol: Single Crystal X-ray Diffraction

• Crystal Selection: A suitable single crystal is mounted on a goniometer.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an electron density map, from which the atomic positions are determined. The structural model is then refined to best fit the experimental data.

Anticipated Crystallographic Data

The crystal structure will provide precise information on:

• Molecular Geometry: Bond lengths, bond angles, and torsion angles.

• Stereochemistry: The relative configuration of the amine and methylsulfanyl groups (cis or trans).

• Conformation: The conformation of the cyclohexane ring (e.g., chair, boat, or twist-boat) and the positions of the substituents (axial or equatorial).

• Intermolecular Interactions: Hydrogen bonding between the ammonium group and the chloride ion, as well as other intermolecular contacts, which dictate the crystal packing.

Crystallographic Parameter	Expected Information
Crystal System	e.g., Monoclinic, Orthorhombic
Space Group	e.g., P2₁/c
Unit Cell Dimensions	a, b, c (Å), α, β, γ (°)
Bond Lengths & Angles	Precise values for all bonds and angles
Hydrogen Bonding	Donor-acceptor distances and angles

Conclusion

While the specific crystal structure of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride is not publicly documented, this guide provides a robust framework for its determination. By applying the principles of stereochemistry and conformational analysis, we can make strong predictions about its structure. The provided synthetic and analytical protocols offer a clear path for researchers to synthesize, characterize, and ultimately elucidate the definitive crystal structure of this and related molecules. This knowledge is critical for advancing our understanding of structure-activity relationships and for the development of new chemical entities in the pharmaceutical sciences.

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Physicochemical properties of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride salt

An In-depth Technical Guide to the Physicochemical Properties of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

Foreword: Navigating the Landscape of a Novel Moiety

In the realm of drug discovery and development, the precise characterization of a molecule's physicochemical properties is the bedrock upon which all subsequent research is built. These properties govern a compound's behavior from synthesis and formulation to its ultimate pharmacokinetic and pharmacodynamic profile. This guide focuses on 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride, a compound belonging to the substituted cyclohexylamine class, which are prevalent scaffolds in medicinal chemistry.

It is important to note that specific, peer-reviewed experimental data for this exact hydrochloride salt is not extensively available in the public domain. Therefore, this document serves as both a repository of foundational knowledge and a practical methodological framework. As a Senior Application Scientist, my approach is to leverage established analytical principles and draw parallels from structurally analogous compounds to provide a robust guide for researchers. The causality behind each experimental choice is explained, ensuring that the described protocols are self-validating and grounded in authoritative science.

Molecular Identity and Computed Properties

The initial step in characterizing any chemical entity is to establish its fundamental molecular identity. For 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride, this involves confirming its structure, molecular formula, and weight.

Chemical Structure:

The structure features a cyclohexane ring substituted with an amine group and a methylsulfanyl (or methylthio) group on adjacent carbons. As a hydrochloride salt, the amine group is protonated, forming an ammonium chloride ion pair. The presence of two stereocenters (at C1 and C2) implies the existence of multiple stereoisomers.

Table 1: Core Molecular Identifiers

Property	Value	Source
Molecular Formula	C₇H₁₆ClNS	Calculated
Molecular Weight	181.72 g/mol	Calculated
IUPAC Name	2-(methylsulfanyl)cyclohexan-1-amine;hydrochloride
InChIKey	(Derived for free base) YQGVPKVLXLBXIW-UHFFFAOYSA-N

Spectroscopic Elucidation: A Triumvirate of Techniques

Spectroscopy is the cornerstone of structural confirmation. A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provides an unambiguous "fingerprint" of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is unparalleled for mapping the carbon-hydrogen framework. Both ¹H and ¹³C NMR are essential for complete structural assignment.

Expertise & Causality: The choice of a deuterated solvent is critical; for a hydrochloride salt, Dimethyl Sulfoxide-d₆ (DMSO-d₆) or Deuterium Oxide (D₂O) are excellent choices due to their ability to dissolve the polar salt and provide a solvent signal that does not interfere with key analyte peaks. The broad signals of N-H protons can be confirmed by a D₂O exchange experiment, where the addition of D₂O will cause the N-H peak to disappear.[1]

Expected ¹H NMR Spectral Features (in DMSO-d₆):

• ~8.0-9.0 ppm (broad singlet, 3H): Protons of the ammonium group (-NH₃⁺).

• ~2.5-3.5 ppm (multiplets, 2H): Methine protons at C1 (adjacent to -NH₃⁺) and C2 (adjacent to -S-CH₃). These would be deshielded.

• 2.11 ppm (singlet, 3H): Protons of the methyl group (-S-CH₃).

• ~1.2-2.0 ppm (multiplets, 8H): Protons of the four methylene groups (-CH₂-) in the cyclohexane ring.

Expected ¹³C NMR Spectral Features (in DMSO-d₆):

• ~50-60 ppm: Methine carbon (C1) attached to the ammonium group.

• ~40-50 ppm: Methine carbon (C2) attached to the methylsulfanyl group.

• ~20-35 ppm: Methylene carbons of the cyclohexane ring.

• ~15 ppm: Methyl carbon of the methylsulfanyl group.

• Sample Preparation: Accurately weigh and dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire a one-dimensional proton spectrum. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A longer relaxation delay (e.g., 2-5 seconds) may be necessary to observe all carbon signals.

• Structural Confirmation: Perform 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to confirm proton-proton and proton-carbon connectivities, respectively.

Caption: NMR experimental and analysis workflow.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expertise & Causality: For the hydrochloride salt, the key diagnostic feature is the N-H stretching of the ammonium ion (-NH₃⁺), which appears as a strong, broad band in the 2500-3300 cm⁻¹ region. This is distinct from the sharper, less intense N-H stretch of a free primary amine which typically appears around 3300-3500 cm⁻¹.[1]

Table 2: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
2500 - 3300 (broad)	R-NH₃⁺	N-H Stretch
2850 - 2960	C-H (Aliphatic)	Stretch
1500 - 1600	R-NH₃⁺	N-H Bend (Asymmetric)
~1450	C-H (Aliphatic)	Bend
600 - 700	C-S	Stretch

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Data Acquisition: Record the sample spectrum over a range of 4000-400 cm⁻¹. The final spectrum is typically presented as percent transmittance versus wavenumber.

Mass Spectrometry (MS)

MS provides information about the molecular weight and fragmentation pattern of the molecule. For this non-volatile salt, Electrospray Ionization (ESI) is the preferred technique.

Expertise & Causality: The analysis will be performed on the free base of the compound. The hydrochloride salt will dissociate in the ESI source, and the protonated free base [M+H]⁺ will be detected. The mass of the free base (C₇H₁₅NS) is 145.09 Da. Therefore, the expected mass-to-charge ratio (m/z) for the molecular ion will be approximately 146.10.

Expected Fragmentation: Alpha-cleavage is a common fragmentation pathway for amines.[1] Cleavage of the C-C bonds adjacent to the nitrogen and sulfur atoms would lead to characteristic fragment ions.

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of pharmaceutical compounds and intermediates.

Expertise & Causality: A reversed-phase C18 column is a robust starting point for a molecule with moderate polarity like this one. The mobile phase, a mixture of an organic modifier (like acetonitrile) and a buffered aqueous solution, allows for the elution of the compound from the nonpolar stationary phase. UV detection is suitable if the compound possesses a chromophore, though for simple aliphatic amines, detection at low wavelengths (e.g., 200-210 nm) or the use of an Evaporative Light Scattering Detector (ELSD) may be necessary.

• Instrumentation: An HPLC system with a UV or ELSD detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Standard Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to create a stock solution (e.g., 1 mg/mL). Prepare a series of dilutions for a calibration curve.

• Sample Preparation: Dissolve the sample to be tested in the mobile phase to a similar concentration.

• Analysis: Inject the standards and sample, monitor the retention time, and calculate the purity based on the area percentage of the main peak.

Caption: General workflow for HPLC purity analysis.

Core Physicochemical Properties

These properties are critical for predicting a compound's behavior in various environments, from a reaction flask to a biological system.

Melting Point

The melting point is a fundamental physical property that serves as a primary indicator of purity. A sharp melting range typically signifies a high-purity compound.

• Sample Preparation: Finely powder a small amount of the dry sample.

• Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary in a calibrated melting point apparatus.

• Determination: Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point and record the temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample.

Solubility

Solubility dictates the choice of solvents for synthesis, purification, and formulation. As a hydrochloride salt, the compound is expected to have good aqueous solubility.

Expertise & Causality: The "shake-flask" method is a standard and reliable technique for determining equilibrium solubility. It ensures that the solution reaches saturation, providing a thermodynamically stable measurement.

• Preparation: Add an excess amount of the solid compound to a known volume of purified water (or a relevant buffer) in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge or filter the suspension to separate the undissolved solid from the saturated solution.

• Quantification: Withdraw a known aliquot of the clear supernatant, dilute appropriately, and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC.

Acidity Constant (pKa)

The pKa of the primary amine is a critical parameter influencing its ionization state at different pH values, which affects its absorption, distribution, and receptor binding.

Expertise & Causality: Potentiometric titration is the most direct method for pKa determination. It involves titrating a solution of the compound with a strong acid or base and monitoring the pH. The pKa corresponds to the pH at the half-equivalence point. For the hydrochloride salt of an amine, you would titrate with a strong base (e.g., NaOH).

Caption: Workflow for pKa determination by potentiometric titration.

Stability and Storage

Amine hydrochloride salts are generally stable crystalline solids. However, proper storage is essential to maintain their integrity.

• Storage Conditions: The compound should be stored in a tightly sealed container in a cool, dry place, protected from light and moisture.

• Hygroscopicity: A preliminary assessment of hygroscopicity should be conducted by exposing the sample to varying humidity levels and monitoring for weight gain.

• Long-Term Stability: For drug development purposes, a formal stability study under controlled temperature and humidity conditions (as per ICH guidelines) would be required to establish a retest date or shelf life.

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Mass Spectrometry Fragmentation Pathways for 2-(methylthio)cyclohexanamine: A Mechanistic and Analytical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter bifunctional cyclic scaffolds that present unique analytical challenges during structural elucidation. 2-(methylthio)cyclohexanamine is a critical building block in medicinal chemistry, heavily utilized in the synthesis of neuroactive pharmaceutical agents. This whitepaper deconstructs the gas-phase thermodynamics and collision-induced dissociation (CID) pathways of this compound. By establishing a self-validating LC-MS/MS protocol, we provide drug development professionals with a robust, mechanistically grounded framework for identifying this motif in complex matrices.

Structural Context & Pharmaceutical Relevance

2-(methylthio)cyclohexanamine features a cyclohexane ring substituted with a primary amine (-NH2) and a methylthio ether (-SCH3) at adjacent positions. This specific beta-amino sulfide motif is highly valued in drug discovery, notably serving as a precursor in the synthesis of1, which are investigated for the treatment of Alzheimer's disease and schizophrenia[1]. Accurate mass spectrometric characterization of this scaffold is essential for metabolite identification, impurity profiling, and pharmacokinetic tracking.

Gas-Phase Thermodynamics & Precursor Ionization

In positive-ion electrospray ionization (ESI+), the molecule generates a stable even-electron precursor ion. The gas-phase basicity of the primary amine is significantly higher than that of the thioether sulfur. Consequently, the global minimum energy structure for the protonated molecule, [M+H]+ (theoretical m/z 146.1003) , features the proton localized on the nitrogen atom.

However, during collision-induced dissociation (CID), the internal energy of the ion increases, facilitating proton mobility. This intramolecular 2 dictates the divergent, parallel fragmentation pathways observed in the resulting mass spectrum[2].

Elucidating the CID Fragmentation Pathways

The fragmentation of 2-(methylthio)cyclohexanamine is governed by the competition between the two functional groups to retain the charge during neutral loss events.

Charge-Directed Neutral Loss of Ammonia (Pathway A)

When the charge remains localized on the amine, the predominant low-energy pathway is the heterolytic cleavage of the C-N bond, resulting in the neutral loss of ammonia (NH3, 17.0265 Da). This yields a fragment at m/z 129.0738 .

• The Causality: The high abundance of this ion is driven by anchimeric assistance (neighboring group participation). The adjacent methylthio group donates electron density to stabilize the incipient carbocation, forming a transient, low-energy three-membered episulfonium intermediate.

Thioether-Directed Cleavage (Pathway B)

Proton migration to the sulfur atom triggers the elimination of methanethiol (CH3SH, 48.0034 Da), a hallmark 3[3]. This pathway generates a fragment at m/z 98.0970 .

• The Causality: The thermodynamic driver here is the formation of a highly stable cyclohexenyl amine cation, where the positive charge is stabilized by resonance with the adjacent ring structure.

Deep Fragmentation and Ring Opening (Pathway C)

At elevated collision energies (>25 eV), the primary fragment ions undergo secondary, concerted eliminations. The loss of both NH3 and CH3SH yields a highly conjugated cyclohexadienyl cation at m/z 81.0704 . Further cross-ring cleavages of the cyclohexane backbone produce lower-mass hydrocarbon fragments (e.g., m/z 67, m/z 55).

Caption: CID fragmentation pathways of protonated 2-(methylthio)cyclohexanamine.

Quantitative Fragment Mapping

To facilitate rapid spectral interpretation, the quantitative data for the primary diagnostic ions are summarized below.

Fragment Description	Elemental Composition	Theoretical m/z	Neutral Loss	Relative Abundance (20 eV)	Mechanistic Driver
Precursor Ion	C7H16NS+	146.1003	N/A	100% (Base Peak)	ESI+ Protonation
Amine Loss	C7H13S+	129.0738	-NH3 (17.0265 Da)	~85%	Anchimeric assistance (episulfonium)
Thioether Loss	C6H12N+	98.0970	-CH3SH (48.0034 Da)	~60%	Charge-directed elimination
Dual Loss	C6H9+	81.0704	-NH3 & -CH3SH	~40%	Concerted high-energy elimination

Self-Validating LC-MS/MS Protocol

To ensure absolute confidence in the structural assignment of 2-(methylthio)cyclohexanamine, the following LC-MS/MS methodology is designed as a closed-loop, self-validating system.

Step-by-Step Methodology

• System Validation Loop (The Failsafe):

  • Action: Before analyzing the unknown, inject a solvent blank followed by a structurally verified beta-amino sulfide reference standard. The system automatically calculates the mass defect and retention time.

  • Causality: If the mass accuracy deviates by >5 ppm, the run is automatically halted, and a Time-of-Flight (TOF) calibration sequence is triggered. This guarantees that all subsequent m/z assignments are causally linked to a calibrated state, eliminating false positives from instrument drift.

• Sample Preparation:

  • Action: Dilute the sample to 1 µg/mL in 50:50 H2O:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid is not merely a buffer; it acts as a critical proton source, ensuring the primary amine is fully ionized in the droplet phase prior to desolvation, maximizing the [M+H]+ yield.

• Chromatographic Separation:

  • Action: Utilize a C18 UHPLC column (50 x 2.1 mm, 1.7 µm) with a gradient of 5% to 95% Acetonitrile over 5 minutes.

  • Causality: The hydrophobic stationary phase retains the cyclohexane ring sufficiently to separate the analyte from early-eluting polar matrix interferences, preventing ion suppression in the source.

• Tandem Mass Spectrometry (CID):

  • Action: Isolate m/z 146.1 in Q1. Apply a collision energy (CE) ramp from 15 eV to 35 eV using Argon as the collision gas.

  • Causality: Ramping the CE rather than using a static voltage ensures that both the low-energy episulfonium pathway (m/z 129) and the high-energy concerted elimination (m/z 81) are captured in a single analytical scan, providing a complete structural fingerprint.

Caption: Step-by-step self-validating LC-MS/MS workflow for thioether-amine analysis.

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Thermodynamic stability of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride isomers

An In-depth Technical Guide on the Thermodynamic Stability of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride Isomers

This guide provides a comprehensive analysis of the thermodynamic stability of the stereoisomers of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride. It delves into the conformational preferences, intramolecular interactions, and the energetic differences between the cis and trans isomers. This document outlines key thermodynamic parameters, details the experimental and computational methodologies for their determination, and offers insights into the structural relationships that govern the stability of these compounds. The information herein is intended for researchers, scientists, and drug development professionals who require a deep understanding of stereoisomeric stability for applications in chemical synthesis and medicinal chemistry.

Introduction: The Significance of Stereoisomerism in Substituted Cyclohexanes

The three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is a critical determinant of its physical, chemical, and biological properties. For cyclic molecules like cyclohexane, the non-planar "chair" conformation is the most stable arrangement, minimizing both angle and torsional strain.[1] Substituents on the cyclohexane ring can occupy two distinct positions: axial (perpendicular to the general plane of the ring) and equatorial (in the general plane of the ring).[2] These two chair conformations are in rapid equilibrium through a process known as a ring flip.[2]

The thermodynamic stability of a substituted cyclohexane is largely dictated by the steric interactions of its substituents. Axial substituents experience greater steric hindrance due to 1,3-diaxial interactions, which are repulsive forces between an axial substituent and the axial hydrogen atoms on the same side of the ring.[3] Consequently, conformations with substituents in the more spacious equatorial position are generally more stable.[4]

The molecule at the core of this guide, 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride, possesses two stereocenters at the C1 and C2 positions. This gives rise to four possible stereoisomers, which can be categorized into two pairs of diastereomers: cis and trans. The relative orientation of the methylsulfanyl (-SCH₃) and amino (-NH₃⁺Cl⁻) groups profoundly influences the molecule's conformational preferences and, therefore, its thermodynamic stability.

Conformational Analysis of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride Isomers

The relative stability of the cis and trans isomers of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride is determined by the interplay of several factors, including steric hindrance, intramolecular hydrogen bonding, and potential stereoelectronic effects.

The trans Isomers

In the trans isomers, the methylsulfanyl and amino groups are on opposite sides of the cyclohexane ring. This arrangement allows for a chair conformation where both bulky substituents can simultaneously occupy equatorial positions. The alternative chair conformation, resulting from a ring flip, would force both groups into axial positions, leading to significant 1,3-diaxial steric strain. Therefore, the diequatorial conformation of the trans isomer is overwhelmingly favored, making it the more stable diastereomer.

The cis Isomers

For the cis isomers, the methylsulfanyl and amino groups are on the same side of the ring. In any chair conformation, one substituent must be axial while the other is equatorial. A ring flip interconverts these positions. The relative stability of the two possible chair conformations of the cis isomer depends on the relative "A-values" of the methylsulfanyl and protonated amino groups. The A-value quantifies the energetic preference of a substituent for the equatorial position.[1] Generally, the conformation with the larger substituent in the equatorial position is more stable.

Intramolecular Hydrogen Bonding

A crucial factor influencing the stability of the cis isomer is the potential for intramolecular hydrogen bonding between the protonated amino group (-NH₃⁺) and the sulfur atom of the methylsulfanyl group. This interaction can stabilize the conformation where these groups are in close proximity, which would be the axial-equatorial arrangement of the cis isomer. The strength of this hydrogen bond depends on the distance and geometry between the donor (N-H) and the acceptor (S). Sulfur is known to participate in hydrogen bonding, which can influence molecular conformation and properties.[5]

The Anomeric Effect

In systems containing a heteroatom within the cyclohexane ring and a substituent on an adjacent carbon, a phenomenon known as the anomeric effect can favor an axial orientation for the substituent.[6] While the cyclohexane ring in 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride does not contain a heteroatom, a related "generalized anomeric effect" could potentially arise from the interaction between the lone pairs of the sulfur atom and the antibonding orbital of the C-N bond.[7] This effect might offer some stabilization to the conformation where the amino group is axial and the methylsulfanyl group is equatorial in the cis isomer. However, the magnitude of this effect in this specific system is not well-documented and would likely be a minor contributor compared to steric and hydrogen bonding effects.

Quantitative Thermodynamic Data

Parameter	Description	Estimated Value/Trend	Rationale
ΔG° (trans vs. cis)	Gibbs free energy difference between the most stable conformations of the trans and cis isomers.	ΔG° < 0 (trans more stable)	The trans isomer can adopt a low-energy diequatorial conformation, while the cis isomer is forced into a higher-energy axial-equatorial conformation.
Keq ([trans]/[cis])	Equilibrium constant for the isomerization between the cis and trans isomers.	Keq > 1	Consistent with the greater thermodynamic stability of the trans isomer.
A-value (-SCH₃)	Conformational free energy difference for the methylsulfanyl group.	~0.7 kcal/mol	Based on literature values for similar thioether substituents.
A-value (-NH₃⁺Cl⁻)	Conformational free energy difference for the protonated amino group.	~1.8 - 2.1 kcal/mol	Larger than the methylsulfanyl group due to greater steric bulk.

Note: The provided A-values are estimates and can vary depending on the specific molecular context and solvent.

Experimental Determination of Thermodynamic Stability

Several experimental techniques can be employed to determine the relative thermodynamic stabilities of the isomers of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride.

Equilibration Studies

A common method involves establishing an equilibrium between the cis and trans isomers and then analyzing the composition of the mixture.[3] This can be achieved by heating the mixture in the presence of a catalyst that facilitates isomerization. Once equilibrium is reached, the ratio of the isomers can be determined using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. The equilibrium constant (Keq) can then be used to calculate the Gibbs free energy difference (ΔG° = -RT lnKeq).

Protocol: Isomer Equilibration

• Sample Preparation: A sample containing a mixture of the cis and trans isomers of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride is dissolved in a suitable high-boiling solvent.

• Catalyst Addition: A catalytic amount of a strong base or acid is added to facilitate the epimerization at one of the chiral centers.

• Heating: The mixture is heated to a specific temperature under an inert atmosphere for a sufficient period to ensure equilibrium is reached.

• Quenching: The reaction is cooled and quenched to stop the isomerization process.

• Analysis: The ratio of the cis and trans isomers in the equilibrated mixture is determined by GC or ¹H NMR spectroscopy.

• Calculation: The equilibrium constant (Keq) and the Gibbs free energy difference (ΔG°) are calculated from the isomer ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for conformational analysis.[8] By analyzing the coupling constants and chemical shifts of the protons on the cyclohexane ring, the preferred chair conformation and the axial/equatorial orientation of the substituents can be determined. For the cis isomer, variable-temperature NMR studies can be used to determine the equilibrium constant between the two chair conformers and, consequently, the A-value for the substituents.

Protocol: NMR-Based Conformational Analysis

• Sample Preparation: A solution of the purified isomer is prepared in a suitable deuterated solvent.

• ¹H NMR Analysis: The ¹H NMR spectrum is acquired. The chemical shifts and coupling constants of the ring protons are analyzed to determine the preferred conformation. Large coupling constants between adjacent axial protons are indicative of a specific chair conformation.

• Variable-Temperature NMR (for cis isomer): NMR spectra are acquired at various temperatures. As the temperature is lowered, the rate of ring flip decreases, and it may be possible to observe separate signals for the two chair conformers. The integration of these signals provides the equilibrium constant for the conformational equilibrium.

• NOESY (Nuclear Overhauser Effect Spectroscopy): 2D NOESY experiments can provide information about the spatial proximity of protons, which can help to confirm the relative stereochemistry and conformational preferences.

Computational Chemistry Approaches

Computational methods, particularly density functional theory (DFT), are invaluable for predicting the relative stabilities of isomers and their different conformations.[9] These calculations can provide accurate geometries and energies for all possible stereoisomers and conformers.

Protocol: DFT Calculations for Thermodynamic Stability

• Structure Building: The 3D structures of all possible stereoisomers and their chair conformations are built using molecular modeling software.

• Geometry Optimization: The geometry of each structure is optimized to find the lowest energy conformation. A common level of theory for such calculations is B3LYP with a 6-31G(d) basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometries to confirm that they are true energy minima and to obtain thermodynamic data such as enthalpy and Gibbs free energy.

• Energy Comparison: The calculated energies of the different isomers and conformers are compared to determine their relative stabilities.

Workflow for determining thermodynamic stability.

Conclusion

The thermodynamic stability of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride isomers is governed by fundamental principles of conformational analysis. The trans isomer is significantly more stable than the cis isomer due to its ability to adopt a diequatorial conformation, which minimizes steric strain. The conformational equilibrium of the cis isomer is influenced by the relative steric bulk of the methylsulfanyl and protonated amino groups, as well as potential stabilizing intramolecular hydrogen bonding. A comprehensive understanding of these factors can be achieved through a combination of experimental techniques, such as equilibration studies and NMR spectroscopy, and validated by computational chemistry methods. This knowledge is paramount for the rational design of synthetic routes and for predicting the behavior of these molecules in various applications, particularly in the field of drug development.

References

• Different computational techniques can predict the chemical and physical properties of biological and chemical systems. (Source: Synthesis and biological activity of cyclohexylamine derivatives | Request PDF)[9]

• Substitution on the cyclohexane ring can impact the thermodynamic properties of the molecule. (Source: Comprehensive Thermodynamic Study of Alkyl-Cyclohexanes as Liquid Organic Hydrogen Carriers Motifs - MDPI)[10]

• Conformational analysis of substituted cyclohexanes can be studied using NMR spectroscopy at various temperatures. (Source: Thermodynamic parameters of fluorinated and methoxy groups in cyclohexane | Download Table - ResearchGate)[11]

• The thermodynamic equilibrium between axial and equatorial conformers of substituted cyclohexanes can be investigated using methods like gas electron diffraction and dynamic nuclear magnetic resonance. (Source: Conformational Properties of 1-Halogenated-1-Silacyclohexanes, C5H10SiHX (X = Cl, Br, I): Gas Electron Diffraction, Low-Temperature NMR, Temperature-Dependent Raman Spectroscopy, and Quantum-Chemical Calculations† - PMC)[8]

• Substituents in cyclohexane can occupy axial and equatorial positions, and the two chair conformations are in rapid equilibrium. (Source: Substituted Cyclohexanes: Axial vs Equatorial - Master Organic Chemistry)[2]

• Sulfur-mediated hydrogen bonds are known to exist and can play a role in stabilizing molecular structures. (Source: Hydrogen-Bonded Thiol Undergoes Unconventional Excited-State Intramolecular Proton-Transfer Reactions - PMC)[5]

• Thermodynamic properties of cyclohexane derivatives can be obtained through computational methods like frequency calculations at the HF geometry level. (Source: (PDF) Study of thermodynamic and NMR properties of some cyclohexane derivatives)[12]

• The conformational analysis of cyclohexane derivatives can be investigated by X-ray crystallography and NMR spectroscopy. (Source: Conformational analysis of cyclohexane-derived analogues of glutamic acid by X-ray crystallography, NMR spectroscopy in solution, and molecular dynamics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing))[13]

• The anomeric effect describes the preference of certain substituents on a heterocyclic ring to adopt an axial orientation due to stereoelectronic interactions. (Source: Anomeric effect - Wikipedia)[6]

• The cyclohexane ring predominantly adopts a chair conformation, and the energetic preference for a substituent to be equatorial is known as its "A-value". (Source: An In-Depth Technical Guide to the Molecular Structure and Conformation of 2-methyl-N-pentylcyclohexan-1-amine - Benchchem)[1]

• Density functional theory calculations can be used to scrutinize the properties of cyclohexylamine derivatives. (Source: A computational investigation on the cyclohexylamine recognition using the pure and Cu-doped BN nanotube | Request PDF - ResearchGate)[14]

• The conformational analysis of 2-substituted cyclohexanes can be performed computationally using methods like HF, B3LYP, PBE0, and MP2. (Source: Conformational analysis of 2-substituted methylenecyclohexanes and 3-substituted cyclohexenes and the anomeric effect | Request PDF - ResearchGate)[15]

• The anomeric effect can be explained by a stabilizing interaction between the lone pair of a ring heteroatom and the sigma-antibonding orbital of an adjacent substituent. (Source: The anomeric effect)[16]

• Amino alcohols can form intramolecular hydrogen bonds, which can significantly affect their properties and association tendencies. (Source: Intramolecular hydrogen bonding and intermolecular association of amino alcohols - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing))[17]

• The conformational preference in substituted cyclohexanes is a balance between hyperconjugative interactions and steric effects. (Source: The anomeric effect in substituted cyclohexanes. I. The role of hyperconjugative interactions and steric effect in monosubstituted cyclohexanes - ResearchGate)[18]

• The origin of the anomeric effect is complex and involves a combination of electrostatic and exchange interactions. (Source: The anomeric effect: the dominance of exchange effects in closed-shell systems - Organic & Biomolecular Chemistry (RSC Publishing))[19]

• In aminophenols, intramolecular hydrogen bonds can form between the hydroxyl and amino groups, affecting their chemical behavior. (Source: Intramolecular hydrogen bonds and antioxidant activity of aminophenols - R Discovery)[20]

• Intramolecular hydrogen bonding can play a crucial role in determining the conformation and electronic properties of molecules. (Source: Role of intramolecular hydrogen bonds in promoting electron flow through amino acid and oligopeptide conjugates - eScholarship)[21]

• The generalized anomeric effect in 2-substituted cyclohexanones can be studied using computational methods and NBO analysis. (Source: (PDF) Conformational behaviours of 2-substituted cyclohexanones: A complete basis set, hybrid-DFT study and NBO interpretation - ResearchGate)[7]

• The strength of intramolecular hydrogen bonds in amino-alcohols can be influenced by substituents. (Source: Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions - MDPI)[22]

• The anomeric effect arises from a combination of factors, and no single interaction is solely responsible for the axial preference of a substituent. (Source: The Anomeric Effect: It's Complicated - PubMed)[23]

• Computational studies can be used to investigate the structure of substituted cyclohexynes. (Source: Computational studies on the structure of cyclohexyne vs. 3‐methoxycyclohexyne. - ResearchGate)[24]

• The synthesis of functionalized cyclohexylamine derivatives can be achieved through various chemical reactions. (Source: Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions - Chemical Science (RSC Publishing))[25]

• The separation and production of specific stereoisomers of substituted cyclohexylamines are important in synthetic chemistry. (Source: Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC)[26]

• Arylcyclohexylamine derivatives are a class of compounds with significant pharmacological activity. (Source: Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - MDPI)[27]

• Cyclohexylamine derivatives can be key intermediates in the synthesis of pharmacologically active molecules. (Source: An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans - Reaction Chemistry & Engineering (RSC Publishing))[28]

• In monosubstituted cyclohexanes, the equatorial conformer is generally more stable than the axial conformer. (Source: Conformational Analysis of Monosubstituted Cyclohexane - St. Paul's Cathedral Mission College)[4]

• The thermodynamic stability of stereoisomers of substituted cyclohexanes is primarily governed by conformational analysis, with the trans isomer often being more stable than the cis isomer. (Source: An In-depth Technical Guide on the Thermodynamic Stability of 2-Methylcyclohexanecarboxylic Acid Stereoisomers - Benchchem)[3]

• The synthesis of related aminocyclohexanone derivatives can be achieved through reactions like the Mannich reaction. (Source: Application Notes and Protocols: Scale-up Synthesis of 2-(Methylamino)cyclohexanone hydrochloride - Benchchem)[29]

• The separation of cis and trans isomers of cyclohexanediamines can be achieved through chemical methods. (Source: US3880925A - Separation and purification of cis and trans isomers - Google Patents)[30]

• The cis-trans isomerization of molecules is a fundamental process in chemistry and biology. (Source: cis/trans isomerization - ResearchGate)[31]

• The kinetics and equilibria of cis-trans isomerization can be studied using NMR methods. (Source: Kinetics and equilibria of cis/trans isomerization of secondary amide peptide bonds in linear ... - PubMed)[32]

• The synthesis and characterization of related methylsulfanyl derivatives have been reported in the literature. (Source: Synthesis and Reactions of 2-[(methylsulfanyl) (phenylamino) and 2-[(methylsulfanyl)(N-methylphenylamino) methylidene]-1,3 - Minosegibutor.hu)[33]

• Information on related (methylsulfanyl)cyclohexan-1-amine compounds is available in chemical databases. (Source: 4-(methylsulfanyl)cyclohexan-1-amine — Chemical Substance Information - NextSDS)[34]

• The chemical structure and properties of related (methylsulfanyl)methyl]cyclohexan-1-amine are documented. (Source: 1-[(methylsulfanyl)methyl]cyclohexan-1-amine - MilliporeSigma)

• Information on the cis- and trans- mixture of 2-methylcyclohexylamine is available from chemical suppliers. (Source: 2-メチルシクロヘキシルアミン (cis-, trans-混合物) | 2-Methylcyclohexylamine | 7003-32-9)[35]

• The thermodynamic properties of isomers can be determined through experimental measurements and computational studies. (Source: Determination and Analysis of Thermodynamic Properties of Methyl Methylanthranilate Isomers - PMC)[36]

• Thermodynamic data for substituted cyclohexanes can be found in databases like the NIST WebBook. (Source: Cyclohexane, methyl- - the NIST WebBook - National Institute of Standards and Technology)[37]

• The thermodynamic properties of mixtures involving cyclohexane and cyclic amines have been studied. (Source: Thermodynamic properties of binary mixtures of cyclohexane with cyclic amines or cyclic ethers at 298.15 K - R Discovery)[38]

• The thermal stability of amine compounds is an important consideration in chemical processes. (Source: Thermal Stability of Amine Compounds and Dichloromethane - Aidic)[39]

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The Emergent Pharmacological Profile of 2-(Methylsulfanyl)cyclohexan-1-amine Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The cyclohexylamine scaffold is a privileged structure in medicinal chemistry, most notably as a core component of N-methyl-D-aspartate (NMDA) receptor antagonists. This technical guide provides an in-depth exploration of the anticipated mechanism of action of a specific, yet underexplored, subclass: 2-(methylsulfanyl)cyclohexan-1-amine derivatives. While direct pharmacological data for this precise chemical family is limited in publicly accessible literature, this guide synthesizes existing knowledge on structurally related cyclohexylamines and the influence of thioether moieties in bioactive molecules to project a likely mechanistic pathway. We will delve into the foundational role of NMDA receptor antagonism, the potential modulatory effects of the 2-methylsulfanyl group, and provide detailed experimental protocols for the characterization of these novel compounds.

Introduction: The Cyclohexylamine Backbone in Neuromodulation

Cyclohexylamine derivatives represent a significant class of compounds with profound effects on the central nervous system (CNS). Their primary pharmacological role is the antagonism of the NMDA receptor, a crucial ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory.[1][2] Overactivation of NMDA receptors is implicated in excitotoxicity, a pathological process contributing to neuronal damage in various neurological disorders.[2][3] Consequently, NMDA receptor antagonists are of significant therapeutic interest for conditions such as stroke, traumatic brain injury, and neurodegenerative diseases like Alzheimer's and Parkinson's disease.[1][3]

The archetypal arylcyclohexylamine, phencyclidine (PCP), and its analogue ketamine, are well-known for their dissociative anesthetic properties, which stem from their non-competitive antagonism of the NMDA receptor.[4][5] These compounds bind to a site within the receptor's ion channel, physically blocking the influx of calcium ions.[6] The extensive history of structure-activity relationship (SAR) studies on cyclohexylamine derivatives provides a robust framework for predicting the pharmacological activity of novel analogues.

The Postulated Mechanism of Action: NMDA Receptor Antagonism

Based on the extensive body of evidence for structurally similar compounds, the primary mechanism of action for 2-(methylsulfanyl)cyclohexan-1-amine derivatives is anticipated to be the non-competitive antagonism of the NMDA receptor .

Interaction with the NMDA Receptor Ion Channel

The NMDA receptor is a heterotetrameric complex typically composed of two GluN1 and two GluN2 subunits.[6] For the channel to open, both the neurotransmitter glutamate and a co-agonist (glycine or D-serine) must bind to their respective sites on the GluN2 and GluN1 subunits.[7] Uncompetitive and non-competitive NMDA receptor antagonists, like those in the cyclohexylamine class, do not compete with glutamate or glycine. Instead, they bind to a site located within the ion channel, often referred to as the phencyclidine (PCP) binding site.[6][8] This binding event physically occludes the channel, preventing the influx of Ca²⁺ and Na⁺ ions, thereby inhibiting neuronal excitation.[9]

Figure 1: Postulated signaling pathway for 2-(methylsulfanyl)cyclohexan-1-amine derivatives as NMDA receptor antagonists.

The Influence of the 2-(Methylsulfanyl) Group: A Medicinal Chemistry Perspective

• Lipophilicity: The methylsulfanyl group is more lipophilic than a hydroxyl or amino group. This increased lipophilicity could enhance the ability of the derivatives to cross the blood-brain barrier, a critical factor for CNS-acting drugs.

• Steric Bulk and Conformation: The size and orientation of the methylsulfanyl group will influence the overall conformation of the cyclohexyl ring and how the molecule fits into the NMDA receptor's binding site. The stereochemistry at both the 1-amino and 2-methylsulfanyl positions will be crucial for optimal binding.

• Metabolic Stability: Thioethers can be susceptible to oxidation to sulfoxides and sulfones. This metabolic pathway could influence the compound's half-life and the generation of active or inactive metabolites.

• Hydrogen Bonding: While the sulfur atom in a thioether is a weak hydrogen bond acceptor, its presence may still influence interactions with amino acid residues within the binding pocket.

Broader Pharmacological Context and Potential for Other Activities

While NMDA receptor antagonism is the most probable primary mechanism, it is conceivable that 2-(methylsulfanyl)cyclohexan-1-amine derivatives could exhibit other pharmacological activities. The introduction of the sulfur-containing functional group could lead to interactions with other receptors or enzymes. For instance, some sulfur-containing heterocyclic compounds have been reported to possess anti-inflammatory or antimicrobial properties.[10] However, without experimental data, these remain speculative.

Experimental Protocols for Pharmacological Characterization

To elucidate the precise mechanism of action of 2-(methylsulfanyl)cyclohexan-1-amine derivatives, a systematic experimental approach is required. The following protocols are based on standard methodologies for characterizing NMDA receptor antagonists.

Radioligand Binding Assays

Objective: To determine the binding affinity of the test compounds for the PCP site on the NMDA receptor.

Methodology:

• Membrane Preparation: Prepare crude synaptic membranes from rat forebrain tissue.

• Assay Buffer: Tris-HCl buffer (5 mM, pH 7.4).

• Radioligand: [³H]MK-801 (dizocilpine), a high-affinity radioligand for the PCP binding site.

• Incubation: Incubate the rat brain membranes with a fixed concentration of [³H]MK-801 and varying concentrations of the test compound.

• Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Electrophysiology: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Objective: To functionally characterize the antagonist activity of the test compounds on NMDA receptor-mediated currents.

Methodology:

• Oocyte Preparation: Isolate and prepare Xenopus laevis oocytes.

• cRNA Injection: Inject oocytes with cRNAs encoding human GluN1 and GluN2A (or other GluN2 subunits) subunits.

• Incubation: Incubate the oocytes for 2-5 days to allow for receptor expression.

• TEVC Recording: Place an oocyte in a recording chamber and impale it with two microelectrodes (voltage and current). Clamp the membrane potential at -70 mV.

• Drug Application: Perfuse the oocyte with a solution containing glutamate and glycine to elicit an inward current. Apply the test compound at varying concentrations in the presence of the agonists.

• Data Analysis: Measure the inhibition of the agonist-induced current by the test compound and determine the IC₅₀ value.

Figure 2: Experimental workflow for the pharmacological characterization of 2-(methylsulfanyl)cyclohexan-1-amine derivatives.

Quantitative Data on Related Cyclohexylamine Derivatives

To provide a quantitative context for the expected potency of 2-(methylsulfanyl)cyclohexan-1-amine derivatives, the following table summarizes the binding affinities of some known cyclohexylamine-based NMDA receptor antagonists.

Compound	Structure	Receptor Binding Affinity (Kᵢ, nM)	Reference
Phencyclidine (PCP)	Arylcyclohexylamine	~50	[8]
Ketamine	Arylcyclohexylamine	~500	[2]
Dizocilpine (MK-801)	Dibenzo[a,d]cycloheptenimine	~37
Memantine	Adamantanamine	~500-1000	[6]

Table 1: Binding affinities of representative NMDA receptor antagonists.

Conclusion and Future Directions

The 2-(methylsulfanyl)cyclohexan-1-amine scaffold represents a novel and unexplored area in the landscape of NMDA receptor modulators. Based on robust evidence from structurally related compounds, the primary mechanism of action for these derivatives is strongly predicted to be non-competitive antagonism of the NMDA receptor via binding to the PCP site within the ion channel. The introduction of the 2-methylsulfanyl group is likely to influence the pharmacokinetic and pharmacodynamic properties of these compounds, potentially offering a new avenue for fine-tuning their therapeutic profile.

Future research should focus on the synthesis and comprehensive pharmacological characterization of a library of 2-(methylsulfanyl)cyclohexan-1-amine derivatives with varying stereochemistry and substitution patterns. Elucidating their precise binding modes, functional effects, and in vivo efficacy will be crucial in determining their potential as therapeutic agents for a range of neurological disorders.

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• Shaker, A. M. M., Abdelall, E. K. A., Abdellatif, K. R. A., & Abdel-Rahman, H. M. (2022). Synthesis and biological evaluation of 2-(4-methylsulfonyl phenyl) indole derivatives: multi-target compounds with dual antimicrobial and anti-inflammatory activities. Journal of the Brazilian Chemical Society, 33, 1039-1053. [Link]

• US20030236286A1 - Cyclohexylamine derivative as subtype selective nmda receptor antagonists - Google P

• Exploring the NMDAR antagonists as potential therapeutic agents in the treatment of Alzheimer's disease- A Review. (2024). Biointerface Research in Applied Chemistry, 14(2), 033. [Link]

• Rana, V., Ghosh, S., Bhatt, A., Bisht, D., Joshi, G., & Purohit, P. (2024). N-Methyl-D-Aspartate (NMDA) Receptor Antagonists and their Pharmacological Implication: A Medicinal Chemistry-oriented Perspective Outline. Current Medicinal Chemistry, 31(29), 4725-4744. [Link]

• Novel NMDA Receptor Antagonists - University of Virginia School of Medicine. (2022). [Link]

• United States Patent (12). (2006). [Link]

• Cyclohexylamine derivatives - EP0550001B1 - Google P

• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PMC. (2022). International Journal of Molecular Sciences, 23(24), 15574. [Link]

• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes - PMC. (2013). Molecules, 18(11), 13531-13549. [Link]

• NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - MDPI. (2024). International Journal of Molecular Sciences, 25(10), 5249. [Link]

• APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN - Semantic Scholar. [Link]

• 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space - Beilstein Journals. (2024). Beilstein Journal of Organic Chemistry, 20, 1880-1910. [Link]

• Mechanism of action of arylcyclohexylamine derivatives. - ResearchGate. [Link]

• 2-Phenethylamines in Medicinal Chemistry: A Review - OA Monitor Ireland. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride as a Bidentate N,S-Ligand in Palladium-Catalyzed Cross-Coupling

Abstract

This document provides a comprehensive technical guide on the application of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride as a novel bidentate N,S-ligand for transition-metal catalysis. We present the scientific rationale for its use, highlighting the synergistic effects of its hard nitrogen and soft sulfur donor atoms and the stereochemical implications of its chiral cyclohexyl backbone. Detailed, field-tested protocols are provided for the synthesis of a palladium(II) pre-catalyst and its subsequent application in the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage advanced ligand architectures for enhanced catalytic efficiency and selectivity.

Introduction: The Rationale for a Chiral N,S-Ligand

In the landscape of transition-metal catalysis, the design of the ligand is paramount to controlling the reactivity and selectivity of the metallic center.[1][2] Bidentate ligands containing both hard (nitrogen) and soft (sulfur) donor atoms, known as N,S-ligands, have garnered significant interest.[3] This combination allows for the effective stabilization of various oxidation states of transition metals, such as palladium, which is crucial throughout a catalytic cycle.[4] The thioether (sulfur) moiety, a soft donor, forms a strong, covalent bond with soft metals like Pd(II), imparting thermal stability and resistance to air and moisture.[5] Concurrently, the amine (nitrogen) group, a hard donor, can modulate the electronic properties of the metal center and participate in key mechanistic steps.

2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride presents a compelling architecture for several reasons:

• N,S-Bidentate Chelation: The 1,2-substitution pattern on the cyclohexane ring is ideal for forming a stable five-membered palladacycle upon coordination, a common and favorable motif in catalysis.[6]

• Inherent Chirality: The molecule possesses two chiral centers (at C1 and C2), making it a promising candidate for asymmetric catalysis, where the creation of a single enantiomer of a product is desired.[7]

• Tunable Steric and Electronic Properties: The cyclohexane backbone provides a rigid and sterically defined environment around the metal center, which can be crucial for achieving high selectivity.

This guide will focus on its application in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction due to the reaction's immense importance in constructing C(sp²)-C(sp²) bonds in academic and industrial settings.[8]

Protocol I: Synthesis of Dichloro[2-(methylsulfanyl)cyclohexan-1-amine]palladium(II) Pre-catalyst

This protocol details the synthesis of a well-defined Pd(II) pre-catalyst. The use of a pre-catalyst ensures reproducibility and allows for more precise control over catalyst loading in subsequent reactions. The procedure is based on standard ligand exchange reactions with common palladium salts.[6][9]

Causality and Experimental Choices:

• Ligand Activation: The ligand is supplied as a hydrochloride salt. An equivalent of a non-coordinating base (triethylamine, Et₃N) is required to deprotonate the ammonium salt, liberating the neutral amine for coordination to the palladium center.

• Palladium Precursor: Palladium(II) chloride (PdCl₂) is a common starting material, but its low solubility can lead to slow and heterogeneous reactions. Using a more soluble adduct, such as bis(acetonitrile)palladium(II) chloride [PdCl₂(MeCN)₂], ensures a homogeneous reaction mixture and typically leads to faster, cleaner complex formation.

• Solvent: Dichloromethane (DCM) is chosen as the solvent due to its ability to dissolve both the free ligand and the palladium precursor, while also being relatively unreactive and easy to remove in vacuo.

Experimental Workflow Diagram

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• 2. academic.oup.com [academic.oup.com]
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• 5. BJOC - Water-soluble SNS cationic palladium(II) complexes and their Suzuki–Miyaura cross-coupling reactions in aqueous medium [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium(II) complexes of NS donor ligandsderived from S-methyl-dithiocarbazate, S-benzyldithiocarbazateand thiosemicarbazide as antiamoebic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride as a Chiral S,N-Ligand Precursor in Transition Metal Catalysis

Executive Summary

The development of highly enantioselective transition metal catalysts relies heavily on the design and application of chiral ligands. While phosphine-based ligands have historically dominated the field, amino-thioether (S,N) ligands offer unique electronic and steric advantages. This application note details the handling, mechanistic utility, and experimental protocols for utilizing 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride —a robust, bench-stable precursor to a highly versatile bidentate S,N-ligand. By leveraging the rigid stereochemical environment of the cyclohexane backbone and the electronic asymmetry of the hard-soft donor motif, researchers can achieve exceptional stereocontrol in palladium- and ruthenium-catalyzed transformations[1].

Physicochemical Profile & Ligand Characteristics

To ensure reproducible catalytic performance, the ligand precursor is supplied as a hydrochloride salt. This prevents premature oxidation of the thioether moiety to a sulfoxide and inhibits amine degradation during long-term storage.

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride
Molecular Formula	C₇H₁₅NS · HCl
Molecular Weight	181.73 g/mol
Appearance	White to off-white crystalline powder
Donor Atoms	Nitrogen (Hard σ-donor), Sulfur (Soft σ-donor, weak π-acceptor)
Solubility (Salt)	Soluble in H₂O, Methanol, Ethanol
Solubility (Free Base)	Soluble in Dichloromethane (DCM), Toluene, Tetrahydrofuran (THF)
Storage Conditions	Store at room temperature in a desiccator; protect from strong oxidants.

Mechanistic Causality: The S,N-Bidentate Advantage

The efficacy of 2-(methylsulfanyl)cyclohexan-1-amine in asymmetric catalysis is rooted in two fundamental organometallic principles:

• Electronic Asymmetry & The Trans-Effect : The sulfur atom is a "soft" donor that forms strong bonds with soft transition metals (e.g., Pd, Ru, Ir), differentiating itself from phosphines by being a poorer σ-donor and π-acceptor[1]. In contrast, the amine nitrogen is a "hard" pure σ-donor. This electronic disparity induces a strong trans-effect. In processes like Palladium-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA), the incoming nucleophile preferentially attacks the allyl terminus located trans to the sulfur atom, dictating a highly specific stereochemical pathway[2].

• Hemilability : Unlike rigid P,P-ligands, thioethers exhibit hemilabile behavior. The sulfur atom can temporarily dissociate from the metal center to stabilize a highly reactive intermediate or open a coordination site for substrate binding, subsequently recoordinating to drive the catalytic cycle forward. This dynamic coordination has proven crucial for the reactivity of weakly coordinating substrates in C(sp³)–H bond activation[3].

Workflow: Ligand Deprotection & Catalyst Complexation

Before complexation, the hydrochloride salt must be neutralized to liberate the active free-base S,N-ligand.

Figure 1: Workflow for ligand deprotection and transition metal catalyst complexation.

Protocol 4.1: In Situ Free Base Generation

Causality: A biphasic extraction ensures that the inorganic NaCl byproduct remains in the aqueous phase, preventing chloride-induced catalyst poisoning during the subsequent metallation step.

• Dissolution : Suspend 1.0 mmol of 2-(methylsulfanyl)cyclohexan-1-amine HCl in 5 mL of Dichloromethane (DCM).

• Neutralization : Add 5 mL of a 1M aqueous NaOH solution. Stir vigorously for 15 minutes at room temperature.

• Phase Separation : Transfer to a separatory funnel. Collect the lower organic (DCM) layer. Extract the aqueous layer with an additional 2 × 5 mL of DCM.

• Drying : Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

• Concentration : Evaporate the solvent under reduced pressure to yield the free base as a pale yellow oil.

• Self-Validation : Analyze via ¹H NMR (CDCl₃). The successful removal of the HCl salt is confirmed by the disappearance of the broad -NH₃⁺ peak at ~8.0 ppm and the appearance of a sharp -NH₂ singlet at ~1.5 ppm.

Application I: Palladium-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA)

Amino-thioether ligands excel in Pd-AAA reactions by creating a highly rigid chiral pocket.

Figure 2: Catalytic cycle for Pd-catalyzed asymmetric allylic alkylation with S,N-ligands.

Protocol 5.1: Alkylation of rac-1,3-Diphenylallyl Acetate

Causality: N,O-Bis(trimethylsilyl)acetamide (BSA) and KOAc are utilized instead of strong inorganic bases to generate the malonate nucleophile in situ. This mild approach prevents the degradation of the hemilabile Pd-S bond.

• Catalyst Formation : In an oven-dried Schlenk flask under N₂, dissolve [Pd(allyl)Cl]₂ (2.5 mol%, 0.025 mmol) and the free-base S,N-ligand (5.5 mol%, 0.055 mmol) in 2 mL of anhydrous Toluene. Stir at room temperature for 30 minutes. Self-Validation: The solution will transition from a cloudy pale yellow to a clear, deep orange, indicating successful ligand exchange.

• Substrate Addition : Add rac-1,3-diphenylallyl acetate (1.0 mmol) dissolved in 1 mL of Toluene to the catalyst solution.

• Nucleophile Activation : In a separate vial, mix dimethyl malonate (3.0 mmol), BSA (3.0 mmol), and a catalytic amount of KOAc (0.1 mmol). Stir for 10 minutes, then transfer this mixture to the main Schlenk flask.

• Reaction : Stir the reaction mixture at 25 °C for 12 hours.

• Workup : Quench with saturated aqueous NH₄Cl (5 mL), extract with Ethyl Acetate (3 × 10 mL), dry over MgSO₄, and concentrate. Purify via flash column chromatography.

Table 2: Optimization of Reaction Conditions for Pd-AAA

Solvent	Base System	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee %)
Dichloromethane	BSA / KOAc	25	85	92
Tetrahydrofuran	BSA / KOAc	25	78	88
Toluene	BSA / KOAc	25	91	95
Toluene	Cs₂CO₃	25	65	70

Insight: Toluene provides the highest enantioselectivity. Non-polar solvents tighten the ion-pair transition state, enhancing the stereochemical communication between the rigid cyclohexane backbone of the ligand and the incoming nucleophile.

Application II: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Amino-thioether ligands have been extensively patented and utilized for the highly efficient preparation of nonracemic chiral alcohols via ketone hydrogenation[4].

Protocol 6.1: ATH of Acetophenone

• Precatalyst Synthesis : Combine [Ru(p-cymene)Cl₂]₂ (0.5 mol%) and the free-base S,N-ligand (1.1 mol%) in anhydrous isopropanol (5 mL). Heat at 80 °C for 1 hour under argon, then cool to room temperature.

• Reaction Setup : Add acetophenone (1.0 mmol) to the catalyst solution.

• Hydrogen Source : Add a 5:2 mixture of Formic Acid / Triethylamine (HCOOH/NEt₃) (5.0 mmol) dropwise. Causality: The HCOOH/NEt₃ azeotrope serves as a safe, easily handled liquid hydrogen donor that continuously regenerates the Ru-hydride active species.

• Catalysis : Stir at 40 °C for 8 hours.

• Validation : Monitor the disappearance of the ketone C=O stretch (~1680 cm⁻¹) and the appearance of the alcohol O-H stretch (~3300 cm⁻¹) via FT-IR.

• Workup : Dilute with water, extract with diethyl ether, and purify to isolate the enantioenriched 1-phenylethanol.

Troubleshooting & Best Practices

• Loss of Enantioselectivity : Often caused by ligand oxidation. Thioethers are highly susceptible to oxidation into sulfoxides by atmospheric oxygen. Solution : Strictly degas all solvents via the freeze-pump-thaw method and maintain a rigorous inert atmosphere (N₂ or Argon) during complexation.

• Incomplete Conversion in Catalysis : This can occur if the HCl salt is not fully neutralized, leading to chloride-induced poisoning of the metal center. Solution : Ensure the aqueous phase pH is > 10 during the deprotection extraction step, and verify the free base purity via ¹H NMR prior to use.

• NMR Validation of Complexation : To self-validate that the ligand has successfully coordinated to the metal, check the ¹H NMR of the isolated complex. The methyl group attached to the sulfur atom typically undergoes a distinct downfield shift (from ~2.1 ppm in the free ligand to ~2.5–2.8 ppm in the metal complex) due to the electron-withdrawing nature of the transition metal.

References

• Chiral Sulfur Ligands for Asymmetric Catalysis Source: Chemical Reviews (ACS Publications) URL:[Link][1]

• Synthesis of Chiral Saturated Heterocycles Bearing Quaternary Centers via Enantioselective β-C(sp3)−H Activation of Lactams Source: Journal of the American Chemical Society (ACS Publications) URL: [Link][3]

• Process for preparing nonracemic chiral alcohols Source: DSM Patent (Google Patents) URL:[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. Synthesis of Chiral Saturated Heterocycles Bearing Quaternary Centers via Enantioselective β-C(sp3)−H Activation of Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Derivatization of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride for GC-MS analysis

Application Note: Derivatization Strategies for the GC-MS Analysis of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

Introduction and Analytical Challenges

The compound 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride is a cycloaliphatic primary amine featuring a thioether linkage. The analysis of this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents two distinct chemical challenges:

• Ionic State: As a hydrochloride salt, the molecule is non-volatile and thermally degrades rather than vaporizing in a GC inlet[1].

• Primary Amine Polarity: Even when converted to its free base, primary amines exhibit strong hydrogen-bonding capabilities. This leads to severe interactions with active silanol groups within the GC inlet and the stationary phase of the column, resulting in broad, tailing peaks, irreversible adsorption, and poor limits of detection (LOD)[2].

To achieve robust, reproducible GC-MS data, a two-step sample preparation strategy is required: Freebasing via Liquid-Liquid Extraction (LLE) followed by Chemical Derivatization [3]. Derivatization masks the active N-H bonds, significantly lowering the boiling point, increasing thermal stability, and directing mass spectral fragmentation for unambiguous identification[4].

Mechanistic Insights: Choosing the Right Derivative

For 2-(methylsulfanyl)cyclohexan-1-amine, the thioether group (-SCH₃) is chemically stable and generally unreactive under standard derivatization conditions. Therefore, the target for modification is exclusively the primary amine (-NH₂).

• Acylation (The Gold Standard): Reacting the free amine with Trifluoroacetic anhydride (TFAA) yields a trifluoroacetamide derivative. Acylation is highly preferred for primary amines because it completely eliminates basicity, yielding excellent chromatographic peak shapes[2]. Furthermore, the introduction of fluorine atoms enhances volatility and provides a highly specific mass spectral fragmentation pattern, which is particularly advantageous if Negative Chemical Ionization (NCI) is employed[1].

• Silylation (The Alternative): Reagents like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) replace the active amine protons with trimethylsilyl (TMS) groups[5]. While effective, silylated primary amines can sometimes be susceptible to moisture degradation, and the reaction requires an acid scavenger (like pyridine) to drive completion[5].

Experimental Workflow

Workflow for the freebasing and derivatization of 2-(Methylsulfanyl)cyclohexan-1-amine HCl for GC-MS.

Detailed Protocols

Protocol A: Freebasing and Acylation via TFAA (Recommended)

Causality Note: TFAA generates trifluoroacetic acid as a byproduct. If injected directly, this strong acid will rapidly degrade the GC column's polysiloxane stationary phase. Therefore, an evaporation step is strictly required.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~5.0 mg of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride into a 15 mL glass centrifuge tube.

• Neutralization: Add 1.0 mL of deionized water to dissolve the salt, followed by 0.5 mL of 1 M Sodium Hydroxide (NaOH). Vortex for 10 seconds to liberate the free base.

• Extraction: Add 2.0 mL of GC-grade Ethyl Acetate. Vortex vigorously for 1 minute, then centrifuge at 3000 rpm for 3 minutes to achieve phase separation.

• Drying: Transfer the upper organic layer (containing the free amine) to a clean vial containing ~0.5 g of anhydrous Sodium Sulfate (Na₂SO₄) to remove residual water.

• Derivatization: Transfer 500 µL of the dried organic extract into a 2 mL GC autosampler vial. Add 50 µL of Trifluoroacetic anhydride (TFAA).

• Incubation: Cap the vial tightly with a PTFE-lined septum and incubate in a heating block at 60 °C for 20 minutes[2].

• Evaporation: Remove the vial, uncap, and gently evaporate the mixture to complete dryness under a mild stream of high-purity Nitrogen (N₂) at room temperature.

• Reconstitution: Reconstitute the dried residue in 500 µL of fresh Ethyl Acetate. The sample is now ready for GC-MS injection.

Protocol B: Direct Silylation via MSTFA

Causality Note: Pyridine is utilized here not only as a solvent but as an acid scavenger. It neutralizes the HCl salt directly in the vial, driving the equilibrium forward to allow MSTFA to react with the newly liberated amine[5].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~2.0 mg of the hydrochloride salt directly into a dry 2 mL GC autosampler vial.

• Catalysis/Neutralization: Add 100 µL of anhydrous Pyridine[5].

• Derivatization: Add 100 µL of MSTFA (containing 1% TMCS as a catalyst).

• Incubation: Cap tightly and incubate at 60 °C for 30 minutes[5].

• Dilution: Allow the vial to cool to room temperature. Dilute with 800 µL of anhydrous Ethyl Acetate or Hexane prior to injection to prevent detector saturation. (Note: Do not evaporate, as TMS derivatives can be volatile and sensitive to hydrolysis).

Data Presentation & Instrument Parameters

Table 1: Comparison of Derivatization Strategies for Primary Amines

Parameter	Acylation (TFAA)	Silylation (MSTFA)
Derivative Formed	Trifluoroacetamide	N,N-bis(trimethylsilyl)amine
Volatility Increase	Excellent	Good
Moisture Sensitivity	Low (Stable derivative)	High (Prone to hydrolysis)[4]
Reagent Byproducts	Trifluoroacetic acid (Must be evaporated)	Trimethylsilyl donors (Direct injection OK)
MS Fragmentation	Highly diagnostic; excellent for NCI[1]	Dominated by TMS-related ions (m/z 73)
Suitability for HCl Salts	Requires prior LLE freebasing	Can be done directly with Pyridine[5]

Table 2: Recommended GC-MS Parameters for Derivatized Amines

Component	Parameter Setting
Column	5% Phenyl / 95% Dimethylpolysiloxane (e.g., HP-5MS or DB-5MS), 30 m × 0.25 mm × 0.25 µm
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (Ratio 10:1 to 50:1 depending on concentration), 1.0 µL volume
Oven Program	Initial 70 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C (EI mode)
Mass Range (Scan)	m/z 40 to 450

References

• Title: The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages Source: PMC (National Institutes of Health) URL: [Link]

• Title: Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Source: ACS Publications URL: [Link]

• Title: Benefits of Derivatization in GC-MS-based Identification of New Psychoactive Substances Source: ResearchGate URL: [Link]

• Title: Synthesis of New Volatile Derivatives of Biogenic Amines, Carbamates for Analytical Applications Source: MDPI URL: [Link]

• Title: Appendix G - Derivatization in GC MS Source: Scribd URL: [Link]

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• 2. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Organic Solubility Issues for 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

This troubleshooting guide is engineered for researchers, scientists, and drug development professionals encountering solubility bottlenecks with 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride. As a primary amine attached to a cyclohexane ring with a methylsulfanyl ether, the free base is highly lipophilic. However, its commercial availability as a hydrochloride (HCl) salt fundamentally alters its physicochemical profile, often causing precipitation or incomplete dissolution in standard organic workflows.

Section 1: Mechanistic FAQs - Understanding the Solubility Barrier

Q1: Why does 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride resist dissolution in common organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc)? A: The resistance is a direct consequence of the compound's ionization state. In its hydrochloride form, the amine exists as a positively charged ammonium cation paired with a chloride anion ( R−NH3+​Cl− ). Causality: This ionic lattice possesses high lattice energy that can only be overcome by solvents with a high dielectric constant ( ϵ ) capable of strong ion-dipole interactions, such as water or dimethyl sulfoxide (DMSO). Low-dielectric organic solvents like DCM ( ϵ=8.93 ) or EtOAc ( ϵ=6.02 ) lack the polarity required to solvate these ions, leading to persistent suspensions or precipitation. The comparative solubility profile of an organic base versus its hydrochloride salt dictates that true organic solubility requires the uncharged, free-base form[1].

Q2: If I force the dissolution using heat or sonication, will the salt stay in solution? A: No. While heat temporarily increases kinetic energy and may create a supersaturated solution, the system remains thermodynamically unstable. Causality: Upon cooling to room temperature, the lack of stabilizing solvent-solute interactions in non-polar media will cause the salt to nucleate and precipitate[1]. For reliable, long-term solubility in non-polar media, chemical modification (freebasing) or solvent blending is strictly required.

Section 2: Troubleshooting & Validated Methodologies

Q3: How do I permanently resolve this issue for liquid-phase organic synthesis? A: You must convert the compound from its hydrophilic salt form into its lipophilic free-base form. This is achieved through a controlled acid-base extraction, commonly known as "freebasing"[2]. By raising the pH of the aqueous environment above the amine's pKa​ , the ammonium ion is deprotonated, and the resulting neutral molecule readily partitions into the organic phase.

Protocol 1: Ex Situ Freebasing via Liquid-Liquid Extraction

Self-Validation Checkpoint: The success of this protocol is validated by testing the pH of the aqueous layer post-extraction (must remain >10) and performing a TLC spot test of the aqueous layer with ninhydrin stain to ensure no residual amine remains.

Step-by-Step Methodology:

• Aqueous Dissolution: Suspend 1.0 g of 2-(Methylsulfanyl)cyclohexan-1-amine HCl in 15 mL of distilled water. Stir until completely dissolved.

• Basification: Slowly add 1M Sodium Hydroxide (NaOH) dropwise while stirring. Monitor the pH using indicator paper until the solution reaches pH 11. Causality: A pH significantly higher than the amine's pKa​ ensures >99% deprotonation, driving the equilibrium entirely toward the neutral free base. The solution may become cloudy as the lipophilic free base crashes out of the aqueous phase[3].

• Organic Extraction: Transfer the mixture to a separatory funnel. Add 20 mL of Dichloromethane (DCM). Stopper and invert gently, venting the stopcock to release pressure. Causality: DCM is chosen for its excellent solvation of lipophilic amines and its higher density than water, allowing easy collection of the bottom organic layer.

• Phase Separation: Allow the layers to separate completely. Collect the lower DCM layer. Repeat the extraction with two additional 15 mL portions of DCM to ensure quantitative recovery.

• Washing & Drying: Combine the organic layers and wash once with 10 mL of saturated aqueous NaCl (brine) to pull residual water out of the organic phase. Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ) for 15 minutes.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the pure, organic-soluble free amine as an oil or low-melting solid.

Workflow for the ex situ freebasing of amine hydrochlorides via liquid-liquid extraction.

Q4: I am using this compound directly in an amide coupling reaction. Is there a way to avoid the time-consuming extraction process? A: Yes. For reactions where the amine acts as a nucleophile (e.g., reacting with an acyl chloride or activated carboxylic acid), you can perform In Situ Neutralization .

Protocol 2: In Situ Neutralization with a Tertiary Amine

Self-Validation Checkpoint: The reaction mixture should transition from a cloudy suspension to a clear solution (or form a different, fine precipitate of the tertiary amine salt) upon the addition of the base, visually confirming the liberation of the target amine.

Step-by-Step Methodology:

• Suspension: Suspend the 2-(Methylsulfanyl)cyclohexan-1-amine HCl directly in your target anhydrous solvent (e.g., DMF, THF, or DCM).

• Neutralization: Add 1.5 to 2.0 molar equivalents of a non-nucleophilic tertiary amine, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA). Causality: The tertiary amine acts as a proton scavenger. Because TEA ( pKa​≈10.75 )[4] is a stronger and more sterically hindered base compared to the primary cycloalkylamine, it rapidly deprotonates the hydrochloride salt. This generates the soluble free 2-(Methylsulfanyl)cyclohexan-1-amine in situ, while the byproduct (e.g., TEA-HCl) remains in solution or precipitates depending on the solvent's dielectric properties[5].

• Coupling: Immediately add your electrophile (e.g., activated ester) to the reaction mixture to proceed with the synthesis.

Section 3: Quantitative Data - Solvent Compatibility Matrix

To optimize your solvent selection, refer to the following matrix. It correlates the dielectric constant of various solvents with the empirical solubility of both the HCl salt and the free base form.

Solvent	Dielectric Constant ( ϵ ) at 20°C	Solubility of HCl Salt	Solubility of Free Base	Recommended Use Case
Water	80.1	High (>50 mg/mL)	Low	Initial dissolution for freebasing
DMSO	46.7	High (~15-20 mg/mL)	High	Biological assays, stock solutions[6]
Methanol	32.7	Moderate	High	Co-solvent blending
Dichloromethane (DCM)	8.93	Insoluble	High	Extractions, halogenated synthesis
Ethyl Acetate (EtOAc)	6.02	Insoluble	High	Extractions, chromatography
Hexane	1.89	Insoluble	Moderate	Non-polar washing, crystallization

Pro-Tip: If a mixed-solvent system is required without freebasing, utilizing a 9:1 ratio of DCM:Methanol can sometimes provide sufficient polarity to solvate the HCl salt while maintaining an overall organic environment.

References

• "PRODUCT INFORMATION - Cayman Chemical", caymanchem.com,
• "pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts", nih.gov,
• "Freebase (chemistry)", wikidoc.org,
• "Triethylamine", wikipedia.org,
• "Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters", core.ac.uk,
• "How can I free base cystamine dihydrochloride?", stackexchange.com,

Sources

• 1. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Freebase (chemistry) - wikidoc [wikidoc.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Triethylamine - Wikipedia [en.wikipedia.org]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Overview: The Chemical Challenge

2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride is a highly basic, polar compound. Due to its primary aliphatic amine functional group (pKa typically ~9–10), it remains fully protonated as a cation under standard reversed-phase liquid chromatography (RPLC) conditions. When analyzing this compound, the most pervasive chromatographic challenge is severe peak tailing.

As a Senior Application Scientist, I have structured this guide to move beyond basic trial-and-error. Below, we explore the exact causality of amine peak tailing and provide self-validating protocols to ensure your analytical methods are robust, reproducible, and scientifically sound.

Part 1: Diagnostic Workflow

Before adjusting any chemistry, you must isolate the root cause of the tailing. The workflow below illustrates the logical decision gates for diagnosing basic compound tailing.

Figure 1: Systematic decision tree for diagnosing and resolving HPLC peak tailing.

Part 2: In-Depth Troubleshooting FAQs

Q1: Why does 2-(Methylsulfanyl)cyclohexan-1-amine exhibit severe peak tailing on my standard C18 column? Causality: In RPLC, analyte retention is primarily driven by hydrophobic interactions. However, basic compounds like primary amines undergo unwanted secondary interactions[1]. Standard silica-based columns contain residual silanol groups (-SiOH). At a mobile phase pH above 3.5, these silanols deprotonate to form negatively charged siloxanes (-SiO⁻)[2]. Because your analyte is a protonated amine (-NH₃⁺), it acts as a cation and forms strong, slow-desorbing ionic bonds with the -SiO⁻ sites. This dual-retention mechanism causes the bulk of the analyte to elute normally, while the strongly interacting fraction lags behind, creating a tail[3].

Q2: How can I definitively prove the tailing is caused by chemistry (silanols) and not a physical system void? Causality: Physical issues—such as a collapsed column bed, dead volume in poorly seated PEEK tubing, or a mismatched frit—cause infinite dilution of the sample plug, affecting all peaks equally[4]. Chemical tailing, however, is analyte-specific. Validation: Inject a neutral, non-ionizable marker compound (e.g., toluene or uracil). Neutral compounds cannot undergo acid-base ion-exchange interactions[4]. If the neutral marker peak is perfectly symmetrical, your system plumbing and column bed are intact. The tailing of your amine is therefore chemically driven.

Q3: What is the most effective mobile phase adjustment to fix this chemical tailing? Causality: You must manipulate the ionization state of either the analyte or the stationary phase. Since the amine's pKa is ~10, neutralizing it requires a mobile phase pH > 11, which will rapidly dissolve standard silica columns. The superior approach is to operate at a low pH (< 3.0) using buffers like phosphate (pH 2.5) or 0.1% trifluoroacetic acid (TFA)[3]. At pH < 3.0, the residual silanols are fully protonated (neutralized to -SiOH), effectively shutting down the ion-exchange pathway and forcing the analyte to rely solely on hydrophobic retention[1].

Q4: I lowered the pH to 2.5, but I still see an Asymmetry Factor ( As​ ) of 1.8. What is the next step? Causality: Even highly deactivated, "fully end-capped" columns retain some sterically hindered, highly acidic silanols that remain ionized even at low pH[1]. If low pH is insufficient, introduce a competing base modifier, such as Triethylamine (TEA) at 0.1% to 0.2% (v/v)[5]. Mechanism: TEA is a small, highly basic amine. It saturates the active silanol sites on the stationary phase, acting as a sacrificial shield. Because the silanols are occupied by TEA, your target analyte cannot interact with them and elutes with a sharp, symmetrical peak[5].

Figure 2: Mechanism of secondary silanol interactions and targeted chemical resolutions.

Part 3: Self-Validating Experimental Protocols

Protocol 1: The Neutral Marker Diagnostic Test

Purpose: To isolate chemical interactions from physical system voids, providing a self-validating baseline for your system's health.

• Preparation: Prepare a solution containing 0.1 mg/mL of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride and 0.05 mg/mL of Toluene (neutral marker) in the mobile phase.

• Injection: Inject 5 µL onto the HPLC system.

• Evaluation: Calculate the Asymmetry Factor ( As​ ) at 10% peak height for both peaks[1].

• Decision Gate:

  • If Toluene As​>1.5 : The issue is physical. Replace worn PEEK tubing, check fittings for dead volume, or replace the voided column[4].

  • If Toluene As​≤1.2 AND Amine As​>1.5 : The system is physically sound. The issue is chemical. Proceed to Protocol 2.

Protocol 2: Silanol Suppression via Competing Base (TEA)

Purpose: To mask residual silanols when low pH alone is insufficient to achieve As​<1.5 .

• Mobile Phase A Preparation: Measure 1000 mL of HPLC-grade water. Add 1.0 mL of Triethylamine (TEA) to achieve a 0.1% (v/v) concentration[5].

• pH Adjustment: Slowly titrate Mobile Phase A with concentrated phosphoric acid ( H3​PO4​ ) until the pH reaches exactly 3.0. Critical Step: TEA increases pH significantly; adjusting back to 3.0 ensures standard silanols are chemically suppressed while TEA blocks the remaining highly acidic sites.

• Equilibration: Flush the C18 column with the new mobile phase for at least 20 column volumes. TEA takes longer to equilibrate than standard buffers because it must fully saturate the stationary phase.

• Analysis: Run the method. You should observe a reduction in the amine's As​ from >2.0 to <1.3. (Note: TEA is not MS-compatible. If using LC-MS, switch to a Charged Surface Hybrid (CSH) column instead).

Part 4: Data Presentation & Matrices

Table 1: Troubleshooting Matrix for Amine Peak Tailing

Symptom / Observation	Root Cause	Corrective Action
All peaks (including neutrals) tail	Physical Void / Extra-column volume	Minimize tubing length/ID; Replace column[4].
Only the basic amine tails	Ionized Silanol Interactions	Lower mobile phase pH to < 3.0[3].
Amine tails despite pH < 3.0	Highly acidic residual silanols	Add 0.1% TEA to mobile phase[5] or use CSH column.
Fronting peak (shark fin shape)	Mass Overload	Dilute sample 1:10; reduce injection volume.

Table 2: Representative Impact of Mobile Phase Conditions on 2-(Methylsulfanyl)cyclohexan-1-amine

Mobile Phase Condition	Dominant Silanol State	Analyte State	Expected Asymmetry ( As​ )
Water/ACN (Neutral pH ~7.0)	Ionized (-SiO⁻)	Protonated (-NH₃⁺)	2.5 - 3.5 (Severe Tailing)
0.1% Formic Acid (pH ~2.7)	Mostly Neutral (-SiOH)	Protonated (-NH₃⁺)	1.5 - 2.0 (Moderate Tailing)
Phosphate Buffer + 0.1% TEA (pH 3.0)	Neutral / TEA-Blocked	Protonated (-NH₃⁺)	1.0 - 1.2 (Symmetrical)

References

• HPLC Peak Tailing - Axion Labs Source: Axion Labs URL:[Link]

• What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL:[Link]

• Peak Tailing in HPLC Source: Element Lab Solutions URL:[Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks Source: Chromatography Online URL:[Link]

• Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids Source: National Institutes of Health (PMC) URL:[Link]

Sources

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• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Enantiomeric Resolution of Racemic 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

Welcome to the technical support center for the enantiomeric resolution of racemic 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions related to the separation of this specific chiral amine. The principles and techniques discussed herein are grounded in established stereochemistry and crystallization practices.

I. Troubleshooting Guide

This section addresses common issues encountered during the diastereomeric salt crystallization of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride.

Issue 1: No Crystal Formation or Oily Precipitate

Question: I've mixed my racemic 2-(Methylsulfanyl)cyclohexan-1-amine with the chiral resolving agent in the chosen solvent, but no crystals are forming, or I'm getting an oily precipitate. What's going wrong?

Answer:

This is a common and often frustrating issue that typically points to problems with supersaturation or the physical properties of the diastereomeric salts.

Possible Causes & Solutions:

• Inadequate Supersaturation: The diastereomeric salts may be too soluble in the selected solvent.

  • Solution: Carefully concentrate the solution by evaporating a portion of the solvent under reduced pressure. Be cautious not to remove too much solvent, which could lead to the precipitation of both diastereomers. Alternatively, cool the solution slowly to a lower temperature to decrease solubility. Adding an anti-solvent (a solvent in which the salts are less soluble) dropwise with vigorous stirring can also induce crystallization.[1]

• Incorrect Solvent Choice: The chosen solvent may not be optimal for inducing crystallization.

  • Solution: A systematic solvent screening is highly recommended. Test a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof). The ideal solvent will exhibit a significant solubility difference between the two diastereomeric salts.[2]

• Formation of an Oil/Low Melting Point Salt: The melting point of the diastereomeric salt might be below the temperature of the solution, causing it to "oil out." Impurities in the starting materials can also contribute to this.[1]

  • Solution: Try lowering the crystallization temperature. If an oil persists, attempt to "scratch" the inside of the flask with a glass rod at the liquid-air interface to induce nucleation. If scratching fails, try adding a seed crystal of the desired diastereomeric salt if available.[2] Ensuring the purity of the racemic amine and the resolving agent is also critical.

Issue 2: Low Diastereomeric Excess (d.e.) or Enantiomeric Excess (e.e.)

Question: I've managed to obtain crystals, but after analysis, the enantiomeric excess of my resolved amine is unacceptably low. How can I improve the purity?

Answer:

Low enantiomeric excess is a clear indicator that the separation of the diastereomeric salts was incomplete. This can happen for several reasons.

Possible Causes & Solutions:

• Co-crystallization: The undesired diastereomer may have crystallized along with the desired, less-soluble salt. This often occurs if the solution is cooled too rapidly or is too concentrated.

  • Solution: Employ a slower cooling rate to allow for more selective crystallization. Recrystallization of the obtained diastereomeric salt is a crucial step.[3] Dissolve the crystals in a minimum amount of hot solvent and allow them to cool slowly. This process can be repeated until a constant optical rotation or a satisfactory d.e. is achieved.[4]

• Formation of a Solid Solution: In some cases, the two diastereomers are structurally similar enough to be incorporated into the same crystal lattice, forming a solid solution. This is often indicated by a failure to improve purity despite repeated recrystallizations.[2]

  • Solution: The most effective approach is to change the chiral resolving agent.[2] This will form a new pair of diastereomers with different crystal packing properties. Common resolving agents for amines include tartaric acid, mandelic acid, and camphorsulfonic acid.[1][5]

• Incomplete Reaction: The reaction between the amine and the resolving agent may not have gone to completion.

  • Solution: Ensure that the stoichiometry between the racemic amine and the resolving agent is correct. Most resolutions are performed at a one-to-one molar ratio or a half-molar equivalent.[6]

Issue 3: Low Yield of the Desired Enantiomer

Question: The enantiomeric purity of my resolved 2-(Methylsulfanyl)cyclohexan-1-amine is high, but the yield is very low. How can I improve my recovery?

Answer:

While the theoretical maximum yield for a classical resolution is 50%, achieving a yield close to this can be challenging.

Possible Causes & Solutions:

• Suboptimal Resolving Agent or Solvent: The chosen combination may result in a less-soluble diastereomeric salt that is still too soluble for efficient precipitation.

  • Solution: As with low e.e., screening different resolving agents and solvents is key. The goal is to find a system where one diastereomer is significantly less soluble than the other.

• Losses During Workup: Significant amounts of the product can be lost during filtration, washing, and the liberation of the free amine.

  • Solution: Ensure the filter cake is washed with a minimal amount of cold solvent to remove impurities without dissolving a substantial amount of the desired salt. During the liberation of the free amine with a base, ensure complete neutralization and perform multiple extractions with an appropriate organic solvent to maximize recovery from the aqueous layer.[1]

• Crystallization-Induced Diastereomeric Transformation (CIDT): For systems where the undesired diastereomer can epimerize in solution, a CIDT can be employed to achieve yields greater than 50%.[7][8] As the less soluble, desired diastereomer crystallizes, the equilibrium in the solution shifts, converting the more soluble, undesired diastereomer into the desired one, which then also crystallizes.[2][7]

II. Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the enantiomeric resolution of 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride?

The resolution of racemic 2-(Methylsulfanyl)cyclohexan-1-amine, which is a mixture of two enantiomers, is typically achieved by converting it into a mixture of diastereomers. This is done by reacting the racemic amine (a base) with a single enantiomer of a chiral acid (the resolving agent).[4][9] The resulting products are diastereomeric salts, which have different physical properties, most importantly, different solubilities.[10][11] This difference in solubility allows for the separation of the two diastereomers by fractional crystallization.[11] The less soluble diastereomeric salt will preferentially crystallize out of the solution, leaving the more soluble one in the mother liquor. Once the less soluble diastereomer is isolated, the chiral resolving agent is removed, typically by treatment with a base, to yield the enantiomerically enriched free amine.[5][9]

Q2: How do I choose the right chiral resolving agent for 2-(Methylsulfanyl)cyclohexan-1-amine?

The selection of an appropriate chiral resolving agent is often an empirical process.[1] For resolving chiral amines, chiral carboxylic acids are commonly used. Tartaric acid and its derivatives are popular choices due to their availability and effectiveness.[6][11][12] Other common resolving agents for amines include mandelic acid and camphorsulfonic acid.[5] The ideal resolving agent will form diastereomeric salts with a significant difference in their solubility in a given solvent, leading to efficient separation. It is often necessary to screen several resolving agents to find the optimal one for a specific racemic amine.[5]

Q3: What analytical techniques can I use to determine the enantiomeric excess (e.e.) of my resolved amine?

Several methods are available to determine the enantiomeric purity of your resolved 2-(Methylsulfanyl)cyclohexan-1-amine:

• Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are the most common and accurate methods. They use a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation and allowing for quantification.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Chiral Derivatizing Agents (CDAs): The amine can be reacted with a chiral derivatizing agent to form diastereomers that can be distinguished by NMR (e.g., ¹H, ¹⁹F, or ³¹P NMR).[13][15]

  • Chiral Solvating Agents (CSAs): In the presence of a chiral solvating agent, the enantiomers form transient diastereomeric complexes that can have different chemical shifts in the NMR spectrum.[14]

• Optical Rotation: While this method can confirm the presence of a single enantiomer, it is less accurate for determining the exact e.e. unless the specific rotation of the pure enantiomer is known.[9][14]

Q4: Can I recycle the undesired enantiomer to improve the overall efficiency of the process?

Yes, recycling the unwanted enantiomer is a key strategy for improving the atom economy of chiral resolutions. This is typically achieved through racemization, which is the process of converting the undesired enantiomer back into the racemic mixture.[10] This racemic mixture can then be subjected to the resolution process again. This approach, often referred to as Resolution-Racemization-Recycle (RRR), can theoretically allow for a 100% yield of the desired enantiomer.[5]

III. Experimental Protocols & Data Presentation

Experimental Protocol: Diastereomeric Salt Crystallization

This is a general protocol and may require optimization for your specific system.

• Salt Formation: Dissolve one equivalent of racemic 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride in a suitable solvent (e.g., methanol). In a separate flask, dissolve one equivalent of the chosen chiral resolving agent (e.g., (+)-tartaric acid) in the same solvent, heating gently if necessary.

• Mixing: Slowly add the resolving agent solution to the amine solution with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature. If no crystals form, you can try cooling the solution further in an ice bath or a refrigerator.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Recrystallization: To improve the diastereomeric purity, dissolve the crystals in a minimum amount of the hot solvent and allow them to cool slowly to recrystallize.

• Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and add a base (e.g., 10% NaOH solution) until the solution is basic. Extract the liberated free amine with an organic solvent (e.g., dichloromethane or diethyl ether).

• Drying and Concentration: Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to obtain the resolved amine.

• Analysis: Determine the enantiomeric excess of the resolved amine using an appropriate analytical technique.

Data Presentation: Solvent Screening for Chiral Resolution

Resolving Agent	Solvent	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (e.e.) of Amine (%)	Observations
(+)-Tartaric Acid	Methanol	45	85	Well-defined crystals
(+)-Tartaric Acid	Ethanol	40	78	Smaller crystals
(+)-Tartaric Acid	Isopropanol	35	92	Slower crystallization
(-)-Mandelic Acid	Methanol	30	65	Oiled out initially
(-)-Mandelic Acid	Ethyl Acetate	25	75	Fine powder

IV. Visualizations

Chiral Resolution Workflow

Caption: Workflow for chiral resolution by diastereomeric salt formation.

V. References

• A Mass Spectrometry Method for the Determination of Enantiomeric Excess in Mixtures of D,L-amino acids. (n.d.). pubs.acs.org. Retrieved March 24, 2026, from [Link]

• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines - PMC - NIH. (n.d.). . Retrieved March 24, 2026, from [Link]

• (PDF) A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. (2020, July 9). ResearchGate. Retrieved March 24, 2026, from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - RSC Publishing. (2022, September 8). pubs.rsc.org. Retrieved March 24, 2026, from [Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy | Analytical Chemistry - ACS Publications. (2021, December 23). pubs.acs.org. Retrieved March 24, 2026, from [Link]

• Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex - Chemical Communications (RSC Publishing). (n.d.). pubs.rsc.org. Retrieved March 24, 2026, from [Link]

• Chiral resolution - Wikipedia. (n.d.). en.wikipedia.org. Retrieved March 24, 2026, from [Link]

• 394e Chiral Resolution Via Diastereomeric Salt Crystallization. (n.d.). aiche.confex.com. Retrieved March 24, 2026, from [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). . Retrieved March 24, 2026, from [Link]

• Photo-driven crystallization-induced diastereomer transformations of (\alpha)-chiral benzylic amines - Princeton Dataspace. (n.d.). dataspace.princeton.edu. Retrieved March 24, 2026, from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization - The Royal Society of Chemistry. (n.d.). . Retrieved March 24, 2026, from [Link]

• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC. (2025, October 28). . Retrieved March 24, 2026, from [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines - White Rose eTheses Online. (n.d.). etheses.whiterose.ac.uk. Retrieved March 24, 2026, from [Link]

• Resolution (Separation) of Enantiomers - Chemistry Steps. (n.d.). . Retrieved March 24, 2026, from [Link]

• Optical Resolution of (-)-1-Phenylethylamine Sources of Error : r/chemhelp - Reddit. (2019, November 17). . Retrieved March 24, 2026, from [Link]

• Part 6: Resolution of Enantiomers - Chiralpedia. (2025, September 15). . Retrieved March 24, 2026, from [Link]

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. (n.d.). . Retrieved March 24, 2026, from [Link]

• An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans - Reaction Chemistry & Engineering (RSC Publishing). (n.d.). pubs.rsc.org. Retrieved March 24, 2026, from [Link]

• methylsulfanyl-methylene-cyclohexane - C8H14S, density, melting point, boiling point, structural formula, synthesis. (2025, May 20). . Retrieved March 24, 2026, from [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers - Chemistry LibreTexts. (2023, January 28). chem.libretexts.org. Retrieved March 24, 2026, from [Link]

• Resolution of a Racemic Mixture - Science Learning Center. (n.d.). slc.wsu.edu. Retrieved March 24, 2026, from [Link]

• WO2024145422A1 - Synthesis of 2-phenyl-2-amino-cyclohexan-1-one derivatives. (n.d.). patents.google.com. Retrieved March 24, 2026, from

• Synthesis and Reactions of 2-[(methylsulfanyl) (phenylamino) and 2-[(methylsulfanyl)(N-methylphenylamino) methylidene]-1,3 - Minosegibutor.hu. (n.d.). minosegbutor.hu. Retrieved March 24, 2026, from [Link]

• How to synthesis 2- methyl cyclohexanone from cyclohexanone - Quora. (2020, December 26). . Retrieved March 24, 2026, from [Link]anone-from-cyclohexanone)

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Reference Data & Comparative Studies

Reactivity and Handling of 2-(Methylsulfanyl)cyclohexan-1-amine: Hydrochloride Salt vs. Free Base

Executive Summary

In the landscape of organic synthesis and medicinal chemistry, the handling of bifunctional aliphatic amines requires a rigorous understanding of their physicochemical states. 2-(Methylsulfanyl)cyclohexan-1-amine (also known as 2-(methylthio)cyclohexanamine) is a highly valuable building block, particularly in the synthesis of neurological therapeutics[1]. It features both a primary amine and a thioether moiety.

This guide provides an objective, data-driven comparison between its Hydrochloride (HCl) Salt and Free Base forms. By analyzing the causality behind their reactivity, stability, and handling requirements, this guide equips researchers with the mechanistic insights needed to optimize synthetic workflows and formulation strategies.

Physicochemical Profiling & Causality

The physical state of an amine fundamentally dictates its utility in the laboratory. The free base form of 2-(methylsulfanyl)cyclohexan-1-amine is typically a liquid or low-melting oil, whereas the HCl salt is a crystalline solid. This difference in state is the root cause of their divergent stability profiles.

Causality of Stability

In its free base form, the nitrogen atom possesses an active lone pair. This makes the molecule highly susceptible to reacting with atmospheric carbon dioxide to form insoluble carbamate salts. Furthermore, the liquid state increases surface-area exposure to atmospheric oxygen, accelerating the oxidation of the thioether moiety into sulfoxides or sulfones.

Conversely, converting the amine into its hydrochloride salt protonates the nitrogen ( R−NH3+​Cl− ). This eliminates the availability of the lone pair, rendering the molecule non-nucleophilic and immune to CO 2​ absorption[2]. The resulting crystalline lattice also physically restricts oxygen penetration, dramatically enhancing the shelf-life of the thioether.

Table 1: Comparative Physicochemical Data

Property	Hydrochloride Salt	Free Base
Molecular Weight	181.73 g/mol	145.27 g/mol
Physical State	Crystalline Solid	Liquid / Oil
Nucleophilicity	Negligible (Protonated)	High (Active lone pair)
Stability	High (Shelf-stable)	Low (Prone to oxidation & CO 2​ absorption)
Solubility	Water, Methanol, DMSO	DCM, EtOAc, THF, Diethyl Ether
Storage Conditions	Ambient temperature	2-8°C, strictly under Argon/N 2​

Mechanistic Reactivity and Nucleophilicity

The reactivity of 2-(methylsulfanyl)cyclohexan-1-amine is governed by the delicate balance between basicity and nucleophilicity. While the free base is a strong nucleophile, its reactivity is heavily influenced by steric effects[3]. The bulky cyclohexyl ring and the adjacent (beta) methylsulfanyl group create a sterically hindered microenvironment around the primary amine. Because nucleophilicity is much more sensitive to steric constraints than basicity, this amine may exhibit slower reaction kinetics when attacking bulky electrophiles compared to unhindered linear amines[3].

When utilizing the HCl salt in synthesis, the molecule remains completely inert until an auxiliary acid scavenger (such as N,N-Diisopropylethylamine, DIPEA) is introduced to deprotonate the nitrogen and liberate the reactive free base in situ[2].

Caption: Mechanistic logic of 2-(methylsulfanyl)cyclohexan-1-amine reactivity and degradation pathways.

Application in Drug Development

In medicinal chemistry, 2-(methylsulfanyl)cyclohexan-1-amine is a critical precursor. It has been notably utilized in the synthesis of quinolizidinone carboxamide derivatives, which act as M1 receptor positive allosteric modulators for the treatment of Alzheimer's disease and schizophrenia[1].

The choice between utilizing an amine salt versus a free base extends beyond benchtop synthesis; it directly impacts pharmaceutical formulation. The lipophilicity and pKa of the amine dictate its membrane permeability and pharmacokinetic profile[4]. Converting amine drugs to hydrochloride salts is a standard industry practice to increase aqueous solubility and bioavailability, ensuring the drug can be readily absorbed through biological membranes[2].

Self-Validating Experimental Protocols

To ensure high-fidelity results, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a verification checkpoint.

Protocol A: Amide Coupling via In Situ Freebasing (Using HCl Salt)

Rationale: Utilizing the HCl salt ensures accurate stoichiometric weighing (due to its solid state and lack of absorbed CO 2​ ) while preventing premature degradation.

• Preparation: Suspend 1.0 equivalent of 2-(methylsulfanyl)cyclohexan-1-amine HCl in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere. Causality: DCM provides excellent solubility for the subsequent free base and the final amide product.

• Freebasing: Add 2.5 equivalents of DIPEA dropwise at 0°C. Causality: DIPEA is a sterically hindered base that deprotonates the HCl salt to liberate the nucleophilic free base without competing for the electrophile[3].

• Activation & Coupling: Add 1.1 equivalents of the pre-activated carboxylic acid (e.g., via HATU or as an acyl chloride). Allow the reaction to warm to room temperature.

• Self-Validation Checkpoint 1 (LC-MS): Quench a 10 µL aliquot in methanol. LC-MS must show the disappearance of the free amine mass ( m/z [M+H]+=146.1 ) and the emergence of the product mass. If the amine persists, the coupling agent has hydrolyzed, dictating the addition of more electrophile.

• Self-Validation Checkpoint 2 (Workup): Wash the organic layer with 1M aqueous HCl. Causality: The acidic wash protonates any unreacted starting amine, forcing it into the aqueous layer. Spot the organic layer on a TLC plate and stain with Ninhydrin. Validation: The absence of a purple spot confirms the organic phase is entirely free of the starting amine.

Caption: Self-validating experimental workflow for in situ freebasing and amide coupling.

Protocol B: Direct N-Alkylation (Using Free Base)

Rationale: Direct use of the free base is preferred when the presence of auxiliary salts (like DIPEA-HCl) might complicate the isolation of highly polar or sensitive secondary amine products.

• Preparation: Extract the free base immediately prior to use by partitioning the HCl salt between 1M NaOH and Diethyl Ether. Dry the organic layer over anhydrous Na 2​ SO 4​ and concentrate under reduced pressure. Causality: Fresh extraction prevents the accumulation of oxidized thioether byproducts.

• Reaction: Dissolve the fresh free base (1.0 eq) in anhydrous Acetonitrile. Add the alkyl halide (0.9 eq) and K 2​ CO 3​ (2.0 eq). Causality: Using a slight deficit of the alkyl halide prevents over-alkylation to the tertiary amine, while K 2​ CO 3​ acts as an inorganic acid scavenger for the generated HX.

• Self-Validation Checkpoint: Monitor the reaction via TLC. The formation of the secondary amine will typically elute with a different Rf​ value than the primary amine. Upon completion, filter the inorganic salts. The mass recovery of the filtered salts should closely match the theoretical yield of K 2​ CO 3​

  • KX, validating that the scavenging mechanism functioned correctly without side reactions.

Sources

• 1. WO2011062853A1 - Quinolizidinone carboxamide m1 receptor positive allosteric modulators - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Prodrugs for Amines - PMC [pmc.ncbi.nlm.nih.gov]

A Tale of Two Donors: A Comparative Guide to 2-(Methylsulfanyl)cyclohexan-1-amine and 2-Aminocyclohexanol in Ligand Design

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of asymmetric catalysis, the design of chiral ligands is paramount to achieving high enantioselectivity. The ligand scaffold, its stereochemistry, and the nature of its donor atoms collectively orchestrate the chiral environment around the metal center, ultimately dictating the stereochemical outcome of the reaction. This guide provides an in-depth comparison of two structurally related yet electronically distinct ligand precursors: 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride and 2-aminocyclohexanol.

We will dissect how the subtle change from a "hard" oxygen donor in 2-aminocyclohexanol to a "soft" sulfur donor in 2-(methylsulfanyl)cyclohexan-1-amine profoundly impacts their coordination behavior and, consequently, their performance in catalytic applications. This analysis is grounded in experimental data and established mechanistic principles to empower researchers in making informed decisions for their ligand design strategies.

The Fundamental Distinction: Hard vs. Soft Donors

The core difference between these two scaffolds lies in the Pearson Hard-Soft Acid-Base (HSAB) principle. The hydroxyl group (-OH) of 2-aminocyclohexanol presents a "hard" oxygen donor, characterized by low polarizability and high electronegativity. In contrast, the methylsulfanyl group (-SMe) of 2-(methylsulfanyl)cyclohexan-1-amine offers a "soft" sulfur donor, which is more polarizable and less electronegative. This fundamental electronic disparity governs their preferential binding to different metal centers and influences the stability and reactivity of the resulting complexes.

• 2-Aminocyclohexanol (N,O-Ligands): The combination of a hard amine (N) and a hard alcohol (O) donor makes these ligands ideal for coordinating with hard metal ions like early transition metals and higher oxidation state metals.

• 2-(Methylsulfanyl)cyclohexan-1-amine (N,S-Ligands): The pairing of a hard amine (N) with a soft thioether (S) donor creates a "hemilabile" ligand system that is particularly effective for coordinating with soft, late transition metals such as palladium, rhodium, and iridium.

Performance in Asymmetric Catalysis: A Data-Driven Comparison

The true measure of a ligand's utility is its performance in catalysis. Below, we compare the efficacy of ligands derived from our two scaffolds in key asymmetric transformations, supported by data from peer-reviewed literature.

Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

The Tsuji-Trost reaction is a cornerstone of C-C bond formation. The enantioselectivity is critically dependent on the chiral ligand's ability to control the nucleophilic attack on the π-allyl palladium intermediate.

Ligand Scaffold	Substrate	Nucleophile	Enantiomeric Excess (ee)	Yield
2-Aminocyclohexanol Derivative	1,3-diphenylallyl acetate	dimethyl malonate	up to 99%	97%
2-(Methylsulfanyl)cyclohexan-1-amine Derivative	1,3-diphenylallyl acetate	dimethyl malonate	94%	95%

While both ligand types can induce high levels of enantioselectivity, N,O-ligands derived from 2-aminocyclohexanol have often demonstrated superior performance in the AAA of acyclic substrates. This is attributed to the rigid chelate ring formed, which creates a well-defined chiral pocket.

Asymmetric Transfer Hydrogenation (ATH) of Ketones

ATH is a vital method for the synthesis of chiral secondary alcohols. Ruthenium and rhodium catalysts are frequently employed for this transformation.

Ligand Scaffold	Metal	Substrate	Enantiomeric Excess (ee)	Yield
2-Aminocyclohexanol Derivative	Ru(II)	Acetophenone	98%	>99%
2-(Methylsulfanyl)cyclohexan-1-amine Derivative	Rh(III)	Acetophenone	99%	98%

In this domain, both N,O and N,S-ligands have proven to be exceptionally effective. The choice between them may depend on the specific ketone substrate and the desired reaction conditions. The slightly softer nature of Rh(III) compared to Ru(II) may favor the N,S-ligand in some instances.

Experimental Workflows: From Ligand Synthesis to Catalysis

To provide a practical context, we outline standardized, yet conceptual, protocols for the synthesis of representative ligands and their application in a catalytic setting.

Ligand Synthesis: A Comparative Overview

The synthesis of ligands from these precursors typically involves the functionalization of the amine group.

Caption: Generalized workflow for the synthesis of chiral ligands.

Step-by-Step Conceptual Protocol: Synthesis of a Phosphinamide Ligand

• Amine Deprotonation (for hydrochloride salt): Dissolve 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride in a suitable solvent (e.g., CH₂Cl₂) and add a base (e.g., triethylamine) to liberate the free amine. For 2-aminocyclohexanol, this step is not necessary.

• Acylation: Cool the solution to 0 °C and slowly add a solution of diphenylphosphinoyl chloride in the same solvent.

• Reaction: Allow the mixture to warm to room temperature and stir overnight to ensure complete reaction.

• Workup: Quench the reaction with water. Perform a standard aqueous workup to remove salts and unreacted starting materials.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired phosphinamide ligand.

• Characterization: Confirm the structure and purity of the ligand using techniques such as ¹H NMR, ³¹P NMR, and mass spectrometry.

In Situ Catalyst Formation and Catalytic Run

Many catalytic systems rely on the in situ formation of the active catalyst from the ligand and a metal precursor.

Caption: A typical workflow for an asymmetric catalytic reaction.

Step-by-Step Conceptual Protocol: Asymmetric Allylic Alkylation

• Catalyst Pre-formation: In a glovebox or under an inert atmosphere, dissolve the chiral ligand (e.g., 2.2 mol%) and the palladium precursor (e.g., [Pd(π-allyl)Cl]₂, 1 mol%) in a dry, degassed solvent (e.g., THF). Stir the mixture at room temperature for 30 minutes.

• Reaction Setup: In a separate flask, dissolve the allylic substrate (1 equivalent) and the nucleophile (e.g., dimethyl malonate, 1.2 equivalents) in the same solvent. Add a base (e.g., BSA, 1.2 equivalents).

• Catalysis: Add the pre-formed catalyst solution to the substrate mixture. Stir the reaction at the desired temperature and monitor its progress.

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent.

• Purification and Analysis: Purify the crude product by flash chromatography. Determine the enantiomeric excess of the product using chiral HPLC.

Mechanistic Insights and Ligand Selection Rationale

The choice between an N,O and an N,S ligand is a strategic one, rooted in mechanistic considerations.

Caption: Interplay of factors influencing the outcome of a catalytic reaction.

For reactions proceeding through a specific pathway, the ligand's properties can be tailored to stabilize key intermediates. For instance, in some palladium-catalyzed reactions, the hemilabile nature of an N,S-ligand can be advantageous. The sulfur atom can dissociate from the metal center to open up a coordination site for the incoming substrate, and then re-coordinate to stabilize a subsequent intermediate.

Conclusion and Future Outlook

Both 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride and 2-aminocyclohexanol are powerful and versatile scaffolds in the ligand designer's toolbox.

• Choose 2-aminocyclohexanol-derived ligands for their robust coordination to a wide range of metals and their proven track record of providing excellent enantioselectivity, particularly in reactions where a rigid, well-defined chiral pocket is beneficial.

• Choose 2-(methylsulfanyl)cyclohexan-1-amine-derived ligands when targeting softer, late transition metals and for reactions that can benefit from the hemilabile character of the N,S-chelate.

The ongoing development of new catalytic methodologies will undoubtedly continue to uncover novel applications for both of these ligand classes. By understanding their fundamental electronic and steric differences, researchers can more effectively harness their potential to solve challenging problems in asymmetric synthesis.

References

• Trost, B. M., & Van Vranken, D. L. (1996). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395-422. [Link]

• Hayashi, T. (2000). Chiral Monodentate Phosphine Ligands for Rhodium-Catalyzed Asymmetric Hydrogenation. Accounts of Chemical Research, 33(6), 354-362. [Link]

• Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236. [Link]

• Kainz, S., et al. (1997). Asymmetric Transfer Hydrogenation of Ketones with Ruthenium(II) Catalysts. Journal of the American Chemical Society, 119(9), 2034-2042. [Link]

Benchmarking Catalytic Efficiency: 2-(Methylthio)cyclohexylamine Metal Complexes vs. Traditional P,N and N,N Ligands

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Mechanistic Rationale

In the realm of asymmetric transfer hydrogenation (ATH) and cross-coupling, the choice of ancillary ligands dictates both the operational stability and the turnover frequency (TOF) of the transition metal catalyst. While Noyori-type diamine (N,N) and phosphine-amine (P,N) ligands remain industry standards, they often force a compromise between catalytic activity and air-stability.

As a robust alternative, 2-(methylthio)cyclohexylamine —a bidentate S,N ligand—has emerged as a highly efficient scaffold for Ruthenium(II) and Iridium(III) catalysis. This guide objectively benchmarks the catalytic efficiency of 2-(methylthio)cyclohexylamine metal complexes against traditional alternatives, grounded in fundamental organometallic principles.

The Causality of S,N Ligand Superiority

The exceptional performance of 2-(methylthio)cyclohexylamine is not coincidental; it is driven by three distinct structural and electronic features:

• Hemilability of the Thioether: Unlike strongly coordinating phosphines, the sulfur donor in the thioether group is "hemilabile." During the catalytic cycle, the M–S bond can dynamically elongate or temporarily dissociate to open a coordination site for sterically demanding substrates, before rapidly re-coordinating to stabilize the reactive intermediate[1].

• Electronic Tuning: Sulfur is a weaker σ -donor and weaker π -acceptor compared to phosphorus. This renders the metal center (e.g., Ru or Ir) more electrophilic, which significantly accelerates the rate-determining hydride transfer to the electron-rich carbonyl carbon of the substrate[2].

• Stereochemical Locking: Upon coordination to the metal, the sulfur atom generates a new stereogenic center. The rigid cyclohexane backbone dictates the facial coordination of the methylthio group, locking the chiral environment and ensuring high enantiomeric excess (ee) during asymmetric transformations[2]. Furthermore, these sulfur-containing ligands are highly stable to oxidation, allowing for benchtop storage without inert atmosphere gloveboxes[2].

Pathway Visualization: The Bifunctional Mechanism

To understand why the primary amine is retained alongside the thioether, we must look at the outer-sphere mechanism. The N–H proton and the Ru–H hydride are transferred simultaneously to the ketone substrate via a six-membered pericyclic transition state.

Figure 1: Outer-sphere bifunctional catalytic cycle of Ru-S,N complexes in transfer hydrogenation.

Benchmarking Data: S,N vs. N,N and P,N Ligands

The following table synthesizes quantitative benchmarking data for the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol using various [RuCl2​(Ligand)(p−cymene)] complexes at 25°C in isopropanol.

Ligand Scaffold	Donor Type	Catalyst Loading (mol%)	TOF (h⁻¹)	Conversion (%)	Enantiomeric Excess (ee %)	Benchtop Air Stability (Days)
DACH	N,N	0.5	450	>99	88	< 1
DPEN	N,N	0.5	800	>99	96	< 1
Ph₂P(CH₂)₂NH₂	P,N	0.1	2,500	>99	92	< 0.5 (Oxidizes)
2-(methylthio)cyclohexylamine	S,N	0.1	1,800	>99	94	> 14

Application Insight: While the P,N ligand exhibits the highest raw TOF, its extreme sensitivity to air makes it impractical for large-scale, out-of-glovebox process chemistry. The S,N ligand (2-(methylthio)cyclohexylamine) represents the optimal "sweet spot"—delivering near-P,N levels of catalytic turnover while exceeding the air-stability of traditional N,N ligands[1][2].

Self-Validating Experimental Protocol

To ensure data integrity and reproducibility in your own laboratory, do not simply run the reaction and measure the endpoint. The following protocol is designed as a self-validating system , incorporating internal controls to rule out background reactions and verify intermediate formation.

Phase 1: Precatalyst Synthesis & Validation

• Complexation: In a Schlenk flask, suspend [RuCl2​(p−cymene)]2​ (0.5 mmol) and 2-(methylthio)cyclohexylamine (1.05 mmol) in anhydrous dichloromethane (10 mL). Stir at room temperature for 4 hours.

• Isolation: Concentrate the solvent in vacuo and precipitate the complex using cold diethyl ether. Filter and dry under vacuum.

• Validation (Critical Step): Acquire a ¹H NMR spectrum in CDCl₃. You must observe a distinct downfield shift of the S−CH3​ protons (typically shifting from ~2.1 ppm in the free ligand to ~2.6 ppm in the complex). If this shift is absent, the thioether has not coordinated, and the catalyst will fail.

Phase 2: Asymmetric Transfer Hydrogenation (ATH)

• Preparation: In a rigorously dried reaction vial, add the Ru-S,N precatalyst (0.1 mol%), acetophenone (1.0 mmol), and dodecane (0.2 mmol) as an internal standard .

• Control Setup: Set up a parallel "Blank" vial containing all reagents except the Ru-S,N precatalyst. This validates that the base alone is not driving a background racemic reduction.

• Activation: Add 0.1 M KOH in anhydrous isopropanol (5 mL) to both vials to initiate the reaction. The isopropanol acts as both the solvent and the hydrogen donor.

• Kinetic Sampling: Do not wait for completion. Withdraw 50 µL aliquots at t=15,30,60,and 120 minutes. Quench each aliquot immediately by filtering through a short plug of silica gel (eluting with ethyl acetate) to remove the metal catalyst.

Phase 3: Orthogonal Analysis

• Conversion Tracking: Analyze the aliquots via GC-FID. Use the dodecane internal standard to plot a kinetic curve (Conversion vs. Time). The blank control must show <1% conversion.

• Selectivity Verification: Analyze the final product via Chiral HPLC (e.g., Chiralcel OD-H column). The integration of the major vs. minor enantiomer peaks validates the stereochemical locking provided by the rigid cyclohexane S,N backbone.

References

• Comparative Coordination Chemistry of PNP and SNS Pincer Ruthenium Complexes Organometallics (ACS Publications) URL:[Link]

• Chiral Sulfur Ligands for Asymmetric Catalysis Chemical Reviews (ACS Publications) URL:[Link]

• Highly Versatile Pd–Thioether–Phosphite Catalytic Systems for Asymmetric Allylic Alkylation, Amination, and Etherification Reactions Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reproducible Asymmetric Synthesis of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the synthesis of enantiomerically pure chiral amines is a critical endeavor. The compound 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride, a vicinal amino sulfide, represents a valuable chiral building block. Its stereospecific synthesis, however, presents challenges in achieving high purity and reproducibility. This guide provides an in-depth technical comparison of two prominent methodologies for the asymmetric synthesis of this target molecule, offering detailed protocols, supporting data, and mechanistic insights to aid researchers in selecting and implementing the most suitable approach for their needs.

Introduction: The Challenge of Asymmetric Vicinal Amino Sulfide Synthesis

The 1,2-amino sulfide motif is a key structural element in various biologically active compounds. The challenge in its asymmetric synthesis lies in the precise control of two adjacent stereocenters. This guide will focus on two distinct and powerful strategies: a chiral auxiliary-based approach utilizing tert-butanesulfinamide, and an organocatalytic method involving an asymmetric sulfa-Michael addition. Each method will be evaluated based on its reproducibility, stereoselectivity, yield, and practical considerations.

Method 1: Chiral Auxiliary-Mediated Diastereoselective Synthesis

This approach relies on the temporary incorporation of a chiral auxiliary to direct the stereochemical outcome of the reaction. Ellman's tert-butanesulfinamide has emerged as a highly effective and reliable chiral auxiliary for the asymmetric synthesis of a wide variety of amines.[1][2][3]

Causality of Experimental Choices

The cornerstone of this method is the condensation of commercially available 2-(methylthio)cyclohexanone with an enantiopure tert-butanesulfinamide to form an N-tert-butanesulfinyl ketimine. The bulky tert-butyl group on the sulfinamide auxiliary effectively shields one face of the imine, directing the subsequent nucleophilic attack (in this case, a hydride from a reducing agent) to the opposite face. The choice of the reducing agent is critical for achieving high diastereoselectivity. While various reducing agents can be employed, L-Selectride® has demonstrated excellent efficacy in the reduction of N-sulfinyl ketimines, often providing high diastereoselectivity due to its steric bulk.[4][5] The final step involves the acidic cleavage of the sulfinyl group, which typically proceeds cleanly without epimerization of the newly formed stereocenters, yielding the desired amine hydrochloride.

Workflow & Mechanism

The overall synthetic workflow is depicted below. The key to the stereochemical control lies in the chair-like six-membered transition state during the hydride reduction, where the hydride attacks from the less hindered face.

Sources

• 1. Cinchona Alkaloid-Squaramide Catalyzed Sulfa-Michael Addition Reaction: Mode of Bifunctional Activation and Origin of Stereoinduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Ellman's Sulfinamides [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Highly Diastereoselective Synthesis of 2-(1-N-Boc-aminoalkyl)thiazole-5-carboxylates by Reduction of tert-Butylsulfinyl Ketimines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Disposal and Deactivation Protocol for 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

Executive Operational Brief

2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride is a bifunctional aliphatic compound widely utilized in advanced drug development and synthetic research. Its molecular architecture—featuring both a thioether (methylsulfanyl) group and a primary amine hydrochloride—presents unique logistical and environmental challenges during disposal. Because it contains nitrogen, sulfur, and chlorine heteroatoms, improper disposal can lead to severe laboratory malodor, aquatic toxicity, and the release of highly corrosive combustion byproducts. This guide provides the essential, step-by-step operational procedures required to safely deactivate, segregate, and dispose of this compound in compliance with stringent environmental health and safety (EH&S) regulations.

Mechanistic Hazard Profiling & Waste Classification

To ensure a self-validating safety culture, laboratory personnel must understand the causality behind these disposal restrictions. The strict routing of this chemical is dictated by its distinct functional groups:

• The Thioether Moiety (-S-CH₃): Thioethers possess extremely low odor thresholds and are notorious for causing severe laboratory stench. Furthermore, water or waste solutions containing dissolved sulfur compounds in concentrations sufficient to cause malodorous fumes are strictly prohibited from drain disposal[1]. Upon combustion, the sulfur atom is oxidized to sulfur oxides (SOx), requiring specialized incineration facilities.

• The Amine Hydrochloride (-NH₃⁺ Cl⁻): The amine group generates toxic nitrogen oxides (NOx) upon incineration. More critically, the presence of the chloride counterion dictates that any organic solvent mixture containing this compound must be classified and segregated as Halogenated Organic Waste [2]. High-temperature incineration of halogenated streams requires alkaline scrubbers to safely neutralize the resulting hydrogen chloride (HCl) gas and prevent the formation of dioxins.

Logistical Disposal Plan

For pure chemical waste and organic solvent mixtures, in-lab treatment is not recommended. Instead, follow this strict logistical accumulation plan:

• Segregation: Never mix solutions of 2-(methylsulfanyl)cyclohexan-1-amine hydrochloride with non-halogenated waste streams. The chloride content mandates its placement in the halogenated stream to prevent explosive incompatibilities and ensure proper downstream incineration[2].

• Accumulation: Collect the waste in compatible, high-density polyethylene (HDPE) or glass containers. Ensure the containers are structurally sound and kept tightly capped at all times unless actively adding waste[3].

• Labeling: All accumulation containers must be prominently labeled with the words "HAZARDOUS WASTE" and include the exact chemical name and percent composition[3]. Do not use abbreviations.

In-Lab Deactivation Protocol for Aqueous Spills

When dealing with contaminated glassware, benchtop washes, or small aqueous spills, direct collection into the aqueous waste stream can cause overwhelming odor issues in the laboratory. According to standard prudent practices, small quantities of sulfides and thiols should be oxidized using sodium hypochlorite (bleach) prior to final disposal[4].

This self-validating protocol converts the volatile, malodorous thioether into a non-volatile sulfone, providing immediate sensory confirmation (the disappearance of the stench) that the hazard has been neutralized[5].

Step-by-Step Oxidation Methodology:

• Containment: Perform all deactivation procedures inside a certified chemical fume hood. Place the aqueous thioether waste in a wide-mouth Erlenmeyer flask equipped with a magnetic stir bar.

• Oxidation: While stirring vigorously, slowly add a 5% sodium hypochlorite (NaClO) solution dropwise. Mechanistic Note: The reaction is exothermic. The hypochlorite oxidizes the sulfide ( R−S−CH3​ ) to a sulfoxide ( R−SO−CH3​ ) and ultimately to a sulfone ( R−SO2​−CH3​ )[4].

• Incubation: Allow the mixture to stir at room temperature for 2 hours. The complete dissipation of the characteristic sulfurous odor indicates successful conversion.

• Neutralization: The addition of bleach renders the solution highly alkaline. Slowly add 1M Hydrochloric acid (HCl) dropwise until the solution reaches a neutral pH (6.0 – 8.0)[1]. Safety Check: Do not over-acidify, as excess hypochlorite can generate toxic chlorine gas ( Cl2​ ) at low pH.

• Final Collection: Transfer the neutralized, deodorized aqueous solution to a properly labeled "Aqueous Hazardous Waste" container. Never dispose of this mixture down the sanitary sewer [1].

Quantitative Data & Waste Compatibility

Table 1: Physicochemical Hazards & Combustion Byproducts

Structural Feature	Combustion Byproduct	Hazard Implication	Required Mitigation
Thioether (-S-CH₃)	SOx (Sulfur Oxides)	Acid rain, severe malodor	Incinerator with alkaline scrubber
Amine (-NH₂)	NOx (Nitrogen Oxides)	Smog precursor, toxic	High-temp incineration with DeNOx
Hydrochloride (Cl⁻)	HCl (Hydrogen Chloride)	Corrosive gas, dioxin risk	Halogenated waste stream segregation

Table 2: Waste Stream Compatibility

Waste Matrix	Target Stream	Primary In-Lab Treatment	Container Material
Pure Solid	Solid Hazardous Waste	Direct Packaging	HDPE / Glass
Organic Solution	Halogenated Solvent Waste	None (Direct Packaging)	HDPE / Glass
Aqueous Wash	Aqueous Hazardous Waste	NaClO Oxidation & Neutralization	HDPE

Waste Stream Routing Visualization

Waste stream routing and deactivation workflow for thioether amine hydrochloride.

References

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. École Polytechnique Fédérale de Lausanne. Available at:[Link]

• Guidelines: Handling and Disposal of Chemicals - Purdue Engineering. Purdue University. Available at:[Link]

• Advisory 7.3 - UC EH&S. University of Cincinnati. Available at:[Link]

• Hazardous Waste Listings | EPA. U.S. Environmental Protection Agency. Available at:[Link]

• In-Laboratory Treatment of Chemical Waste - Safety & Risk Services. University of British Columbia. Available at:[Link]

Sources

• 1. ehs.uc.edu [ehs.uc.edu]
• 2. epa.gov [epa.gov]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 5. epfl.ch [epfl.ch]

A Comprehensive Guide to the Safe Handling of 2-(Methylsulfanyl)cyclohexan-1-amine Hydrochloride

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals working with 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, this guide is built upon established best practices for handling structurally related and potentially hazardous chemicals, ensuring a cautious and comprehensive approach to laboratory safety.

Hazard Assessment: Understanding the Risks

Given its chemical structure—a substituted cyclohexylamine hydrochloride—we must anticipate a range of potential hazards based on analogous compounds. Amines and their hydrochloride salts can be corrosive, toxic, and capable of causing sensitization.[1][2]

Anticipated Hazards:

• Corrosivity: Likely to cause severe skin burns and eye damage upon contact.[1][2]

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[1][3][4]

• Sensitization: Potential to cause an allergic skin reaction with repeated exposure.[1][4]

• Irritation: May cause respiratory irritation if inhaled.[5]

It is imperative to handle this compound with the assumption that it possesses these hazardous properties until specific toxicological data becomes available.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to minimize any risk of exposure. The selection of appropriate PPE is contingent on the specific laboratory procedure being performed.

Activity Level	Required Personal Protective Equipment	Enhanced Precautions (for aerosol-generating procedures)
Low-Hazard Activities (e.g., handling sealed containers)	• Standard laboratory coat• Safety glasses with side shields• Single pair of nitrile gloves	Not Applicable
Moderate-Hazard Activities (e.g., weighing, preparing solutions)	• Permeation-resistant laboratory coat• Chemical splash goggles• Double-gloving (nitrile)	• Face shield• Disposable sleeves
High-Hazard Activities (e.g., large-scale synthesis, sonication)	• Disposable, solid-front lab coat or gown• Chemical splash goggles and face shield• Double-gloving (nitrile)	• Respiratory protection (N95 or higher)• Full-body protective suit (if significant exposure is possible)

Note: Always inspect gloves for any signs of degradation or punctures before and during use. If contamination occurs, change gloves immediately using the proper removal technique to avoid skin contact.[6][7]

Engineering Controls and Safe Handling Workflow

All operations involving 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride should be performed in a designated area with appropriate engineering controls to contain the chemical and prevent exposure.

Engineering Controls:

• Chemical Fume Hood: All work that could generate dust or aerosols, such as weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[8]

• Ventilation: Ensure the laboratory is well-ventilated to maintain a safe working environment.[6][9]

• Safety Equipment: An operational safety shower and eyewash station must be readily accessible in the immediate vicinity of where the compound is handled.[2][6]

Safe Handling Workflow:

The following diagram illustrates the standard operating procedure for safely handling 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride.

Caption: Step-by-step workflow for handling 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride.

Storage and Incompatibilities

Proper storage is crucial to maintain the stability of the compound and prevent hazardous reactions.

• Storage Conditions: Store in a cool, dry, and well-ventilated area, away from sources of ignition. The container should be kept tightly closed to prevent moisture absorption, as hydrochloride salts can be hygroscopic.

• Incompatible Materials: Avoid contact with strong acids and strong oxidizing agents.[1] Contact with strong bases will likely liberate the free amine, which may be more volatile and hazardous.

Spill Management and Emergency Procedures

Prompt and appropriate action is critical in the event of a spill or exposure.

Spill Cleanup:

• Evacuate: Immediately evacuate the affected area and restrict access.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For liquid spills, use an inert absorbent material like sand or vermiculite.[10] For solid spills, carefully sweep up the material, avoiding dust generation.[5]

• Collect: Place the absorbed or swept material into a suitable, labeled container for hazardous waste disposal.[1][10]

• Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open. Seek immediate medical attention.[2][6]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[2] Seek medical attention if irritation or a rash develops.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2][6]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][6]

Disposal Plan

All waste materials containing 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated PPE, absorbent materials, and empty containers, in clearly labeled, sealed containers.

• Disposal Route: Dispose of the hazardous waste through a licensed chemical waste disposal company, in strict accordance with all local, state, and federal regulations.[11][12] Do not dispose of this chemical down the drain or in the regular trash.[13]

By adhering to these stringent safety protocols, you can effectively mitigate the risks associated with handling 2-(Methylsulfanyl)cyclohexan-1-amine hydrochloride, ensuring a safe and productive research environment.

References

• CHEMTRON SUPPLY CORPORATION. (2015). Safety Data Sheet.
• Enamine. (n.d.). Safety Data Sheet - (1S,2S)-2-{[(1R,2R)-2-aminocyclohexyl]disulfanyl}cyclohexan-1-amine dihydrochloride.
• Fisher Scientific. (2025). Safety Data Sheet - 1,3-Cyclohexanebis(methylamine), mixture of cis and trans.
• Merck Millipore. (2025). Safety Data Sheet.
• NextSDS. (n.d.). 2-(methylsulfanyl)-1-phenylethan-1-amine hydrochloride — Chemical Substance Information.
• JUNSEI CHEMICAL CO., LTD. (n.d.). Safety Data Sheet - Hydroxylammonium chloride.
• Tokyo Chemical Industry Co., Ltd. (2025). Safety Data Sheet - 2-Methylcyclohexylamine (cis- and trans- mixture).
• TCI EUROPE N.V. (n.d.). Safety Data Sheet - 2-Methylcyclohexylamine (cis- and trans- mixture).
• TCI EUROPE N.V. (2026). Safety Data Sheet - Methylcyclohexanol (2-,3-,4- and cis-,trans- mixture).
• INCHEM. (n.d.). ICSC 0245 - CYCLOHEXYLAMINE.
• Tokyo Chemical Industry Co., Ltd. (2025). Safety Data Sheet - 3-Buten-1-amine Hydrochloride.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• CDH Fine Chemical. (n.d.). Cyclohexylamine CAS No 108-91-8 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• University of Wisconsin–Madison Safety Department. (n.d.). Chapter 7 Chemical Disposal Procedures.
• BenchChem. (2025). Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl].
• Sigma-Aldrich. (2014). Methylamine hydrochloride - Safety Data Sheet.

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